Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

• CAS: 132144-02-6

Core Science & Biosynthesis

Technical Whitepaper: Chemical and Physical Properties of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Executive Summary

Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate is a highly versatile, bifunctional chemical intermediate widely utilized in the rational design of targeted therapeutics, including tyrosine kinase inhibitors, GPCR ligands, and H3 receptor antagonists[1]. Structurally, it comprises an electron-deficient pyridine core substituted with a lipophilic methyl ester at the C3 position and a basic 4-methylpiperazine moiety at the C6 position. This specific molecular architecture provides a dual advantage in medicinal chemistry: the piperazine ring enhances aqueous solubility and allows for stable salt formation, while the methyl ester serves as an orthogonal reactive handle for downstream amidation. The corresponding free acid derivative is cataloged under CAS 132521-70-1[2].

This whitepaper provides an in-depth analysis of its physicochemical properties, synthetic methodologies via Nucleophilic Aromatic Substitution (SNAr), and self-validating analytical protocols required for rigorous quality control in drug development workflows.

Physicochemical Profiling and Structural Causality

The physical and chemical properties of a pharmaceutical intermediate dictate its behavior during both synthesis and biological evaluation. The incorporation of the 4-methylpiperazine group fundamentally alters the electronic and physical landscape of the parent pyridine ring.

Quantitative Data Summary

Property	Value	Mechanistic / Structural Implication
Molecular Formula	C12H17N3O2	Defines the exact mass and isotopic distribution.
Molecular Weight	235.28 g/mol	Low molecular weight allows for downstream coupling while maintaining a final API mass within Lipinski’s Rule of 5.
Physical State	Off-white to pale yellow solid	Indicates a stable crystalline lattice at room temperature.
pKa (Basic Center)	~8.2 (Piperazine N4)	The tertiary amine is protonated at physiological pH, driving aqueous solubility and enabling the formation of stable hydrochloride or mesylate salts.
pKa (Pyridine N1)	~3.5	Significantly less basic due to the electron-withdrawing nature of the C3-ester and conjugation effects.
LogP (Predicted)	1.2 – 1.6	Optimal lipophilicity for membrane permeability without excessive hydrophobic trapping.
Topological Polar Surface Area	48.4 Ų	Well within the limit (< 90 Ų) for blood-brain barrier (BBB) penetration, making it suitable for CNS-active APIs.

Causality in Design: The basicity of the N4 nitrogen on the piperazine ring is the primary driver for the molecule's favorable solubility profile. Conversely, the N1 nitrogen attached directly to the pyridine ring is sterically hindered and electronically deactivated by the electron-withdrawing ester group at the meta position. This electronic push-pull system stabilizes the molecule while maintaining a highly reactive ester handle for future transformations.

Synthetic Methodology: SNAr Pathway

The standard synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate relies on a base-mediated Nucleophilic Aromatic Substitution (SNAr).

Mechanistic Causality

The pyridine ring of the starting material (methyl 6-chloronicotinate) is highly electron-deficient. The electronegative nitrogen atom in the ring, combined with the electron-withdrawing methyl ester at the C3 position, creates a strong dipole that leaves the C6 position highly electrophilic[3]. This allows the secondary amine of 1-methylpiperazine to attack the C6 carbon, forming a negatively charged Meisenheimer complex intermediate. The subsequent expulsion of the chloride ion restores aromaticity.

To facilitate this, a polar aprotic solvent (like DMF or the greener alternative, Cyrene) is required to stabilize the transition state without solvating and deactivating the nucleophile[4]. A base (e.g., K2CO3) is strictly required to scavenge the generated HCl, preventing the protonation of the 1-methylpiperazine, which would otherwise halt the reaction.

Step-by-Step Experimental Protocol

• Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Purge the system with inert argon gas.

• Reagent Charging: Dissolve methyl 6-chloronicotinate (1.0 equivalent, 50 mmol) in 100 mL of anhydrous DMF (or Cyrene for a greener protocol)[4].

• Base Addition: Add finely powdered anhydrous potassium carbonate (K2CO3, 2.0 equivalents, 100 mmol). Causality: Excess base ensures complete neutralization of the HCl byproduct.

• Nucleophile Addition: Introduce 1-methylpiperazine (1.2 equivalents, 60 mmol) dropwise at room temperature to control the initial exothermic interaction.

• Thermal Activation: Heat the reaction mixture to 90 °C using an oil bath. Stir vigorously for 8 hours. Monitor progression via TLC (DCM:MeOH 9:1).

• Workup: Cool the mixture to room temperature and quench with 200 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 100 mL).

• Purification: Wash the combined organic layers with brine (3 × 50 mL) to remove residual DMF, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% DCM to 95:5 DCM:MeOH).

Workflow for the SNAr synthesis of the target pyridine-3-carboxylate.

Analytical Characterization: A Self-Validating System

To ensure absolute trustworthiness in the synthetic output, the protocol must be self-validating. The success of the SNAr reaction is confirmed by observing specific, predictable shifts in the analytical data.

Nuclear Magnetic Resonance (NMR) Validation

• 1H NMR (400 MHz, CDCl3): The most critical validation point is the disappearance of the doublet corresponding to the C5 proton adjacent to the chlorine atom in the starting material. In the product, the C5 proton shifts significantly upfield (typically around 6.5–6.7 ppm) due to the strong electron-donating resonance effect of the newly attached piperazine nitrogen. Furthermore, the appearance of two distinct multiplets at ~3.6 ppm (4H, piperazine CH2 adjacent to N1) and ~2.5 ppm (4H, piperazine CH2 adjacent to N4), along with a sharp singlet at ~2.3 ppm (3H, N-CH3), confirms the integration of the piperazine ring.

• 13C NMR (100 MHz, CDCl3): The C6 carbon of the pyridine ring will shift downfield to approximately 160 ppm, characteristic of a carbon bonded to an exocyclic amine.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Validation Logic: The starting material contains a chlorine atom, which presents a distinct isotopic signature (M and M+2 peaks in a 3:1 ratio). A successful reaction is validated by the complete loss of this isotopic pattern and the emergence of a single, sharp [M+H]+ peak at m/z 236.1 .

Downstream Applications in Drug Development

Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate is rarely the final therapeutic agent; rather, it is a highly optimized intermediate. The methyl ester is strategically placed to undergo downstream functionalization, typically via saponification followed by amide coupling[1].

By converting the ester to a carboxylic acid (using LiOH in THF/H2O), chemists can utilize standard peptide coupling reagents (e.g., HATU, EDC/HOBt) to attach diverse anilines or aliphatic amines. This pathway is a cornerstone in the synthesis of modern targeted therapies, where the piperazine tail ensures bioavailability and the newly formed amide bond dictates target kinase or receptor specificity.

Downstream transformation pathway from methyl ester to active pharmaceutical ingredient.

References

• BenchChem. "Application Notes and Protocols: Reaction of Ethyl 6-chloro-4-(methylamino)nicotinate with Methylamine." BenchChem Protocols. 3[3]

• Campolo, D., et al. "A Green Approach to Nucleophilic Aromatic Substitutions of Nicotinic Esters in Cyrene." ResearchGate. 4[4]

• Letourneau, J. J., et al. "First, Second, and Third Generation Scalable Syntheses of Two Potent H3 Antagonists." Organic Process Research & Development, ACS Publications. 1[1]

• ChemicalBook. "CAS Number List - 1 - Page 968 (132521-70-1: 6-(4-Methylpiperazin-1-yl)nicotinic acid)." ChemicalBook Database. 2[2]

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• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Physicochemical Properties of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the fundamental physicochemical properties of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Understanding these core characteristics is paramount for its application in synthesis, formulation, and pharmacological studies.

I. Core Molecular Attributes

Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, also known by its synonym methyl 6-(4-methyl-1-piperazinyl)nicotinate, is a substituted pyridine derivative. Its structure incorporates a pyridine ring, a methyl ester, and a 4-methylpiperazine moiety. This unique combination of functional groups dictates its chemical reactivity, solubility, and potential for biological interactions.

The empirical and molecular characteristics are summarized below:

Property	Value	Source
Molecular Formula	C12H17N3O2	[1]
Molecular Weight	235.28 g/mol	[1][2]
Exact Mass	235.132077 g/mol	[1]
Monoisotopic Mass	235.132076794 Da	[1]

The molecular weight is a critical parameter for stoichiometric calculations in chemical reactions and for preparing solutions of known molarity. The exact mass and monoisotopic mass , which are determined by the sum of the masses of the most abundant isotopes of the constituent atoms, are essential for high-resolution mass spectrometry analysis, enabling precise identification and characterization of the compound.

II. Structural and Identification Data

Accurate identification of a chemical entity is fundamental to scientific integrity. The following identifiers are associated with Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate:

Identifier	Value
CAS Number	132144-02-6
InChI	1S/C12H17N3O2/c1-14-5-7-15(8-6-14)11-4-3-10(9-13-11)12(16)17-2/h3-4,9H,5-8H2,1-2H3
InChIKey	UQVXHYAVALLCBQ-UHFFFAOYSA-N
Canonical SMILES	CN1CCN(CC1)C2=NC=C(C=C2)C(=O)OC

These standardized identifiers ensure unambiguous referencing of the compound in databases, publications, and regulatory submissions.

III. Physicochemical Insights and Experimental Considerations

The physical state of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate is a solid at room temperature, with a reported melting point range of 76 - 79 °C. This property is indicative of the intermolecular forces present in the crystalline lattice and is a key determinant of its purity.

Workflow for Physicochemical Characterization:

The logical flow for characterizing a novel compound like this involves a series of established analytical techniques.

Caption: Workflow for the synthesis and characterization of a chemical compound.

Experimental Protocol: Determination of Molecular Weight by Mass Spectrometry

A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap instrument, is employed to determine the exact mass.

Step-by-Step Methodology:

• Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization: The sample is introduced into the mass spectrometer and ionized, typically using electrospray ionization (ESI), which is a soft ionization technique that minimizes fragmentation.

• Mass Analysis: The ionized molecules are guided into the mass analyzer, which separates them based on their mass-to-charge ratio (m/z).

• Detection: The detector records the abundance of ions at each m/z value.

• Data Analysis: The resulting mass spectrum will show a peak corresponding to the protonated molecule [M+H]+. The exact mass is calculated from the m/z value of this peak.

The experimental choice of ESI-HRMS is driven by the need for high accuracy and precision to confirm the elemental composition, which is a cornerstone of trustworthy chemical characterization.

IV. Conclusion

The molecular weight (235.28 g/mol ) and exact mass (235.132077 g/mol ) are foundational data points for Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate. These values, corroborated by structural identifiers, provide the necessary groundwork for researchers in drug development to proceed with further studies, from quantitative analysis to the design of new molecular entities.

References

Sources

• 1. Page loading... [guidechem.com]
• 2. 6-[(4-methylpiperazin-1-yl)methyl]pyridine-2-carboxylic acid | Benchchem [benchchem.com]

An In-depth Technical Guide to the Solubility Profile of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (CAS No. 132144-02-6) in a range of common organic solvents. Given the limited availability of specific quantitative solubility data in public-domain literature for this compound, this guide emphasizes the foundational principles of solubility, theoretical prediction models, and detailed, field-proven experimental protocols. This document is intended for researchers, scientists, and drug development professionals who require a robust understanding of this compound's solubility for applications in synthesis, purification, formulation, and analytical development.

Introduction: The Critical Role of Solubility Profiling

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical parameter that governs its journey from synthesis to final formulation. A comprehensive solubility profile is indispensable for:

• Process Chemistry: Selecting appropriate solvents for reaction media, crystallization, and purification, thereby optimizing yield and purity.

• Formulation Development: Enabling the creation of various dosage forms, from liquid formulations to the preparation of solid dispersions for bioavailability enhancement.[1][2]

• Analytical Chemistry: Choosing suitable diluents for analytical method development, such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, a substituted pyridine derivative, possesses structural motifs—a pyridine ring, a methyl ester, and a methylpiperazine group—that suggest a nuanced solubility behavior across solvents of varying polarities. This guide will deconstruct its structural components to predict its solubility and provide the means to empirically validate these predictions.

Physicochemical Properties and Predicted Solubility Profile

A foundational understanding of the molecule's intrinsic properties is paramount to predicting its solubility.

Table 1: Physicochemical Properties of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Property	Value	Source
CAS Number	132144-02-6	[3]
Molecular Formula	C₁₂H₁₇N₃O₂	[3]
Molecular Weight	235.29 g/mol	[3]
Physical Form	Solid	[3]
Melting Point	76 - 79 °C	[3]

Structural Analysis and Qualitative Solubility Prediction

The principle of "like dissolves like" is a cornerstone of solubility prediction.[4] The structure of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate can be dissected to understand its polarity and hydrogen bonding capabilities:

• Pyridine Ring: Aromatic and weakly basic, contributing to some polarity.

• Methyl Ester Group: A polar functional group capable of acting as a hydrogen bond acceptor.

• Methylpiperazine Moiety: Contains two tertiary amine nitrogens, which are basic and can act as hydrogen bond acceptors. The piperazine ring itself is generally soluble in water and polar organic solvents.[5][6][7]

Based on this structural analysis, a qualitative solubility profile can be predicted.

Table 2: Predicted Qualitative Solubility of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Protic Polar	Methanol, Ethanol	High	Capable of hydrogen bonding with the nitrogen atoms and the ester group.
Aprotic Polar	Acetone, Acetonitrile, DMSO, Dichloromethane	Moderate to High	Dipole-dipole interactions with the polar functional groups of the solute.
Non-polar	Hexane, Toluene	Low	The overall polarity of the molecule is too high for significant solubility in non-polar solvents.
Ester	Ethyl Acetate	Moderate	Similar ester functionality may promote solubility.

Theoretical Framework: Hansen Solubility Parameters (HSP)

For a more quantitative prediction of solubility, the Hansen Solubility Parameter (HSP) model can be employed.[8] HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δd: Dispersion forces

• δp: Polar forces

• δh: Hydrogen bonding forces

The principle is that substances with similar HSP values are likely to be miscible.[8] The distance (Ra) between the HSPs of a solute and a solvent in the three-dimensional Hansen space is a measure of their affinity. A smaller Ra indicates a higher likelihood of dissolution.

While the specific HSP values for Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate are not published, they can be estimated using group contribution methods. This theoretical approach allows for the in-silico screening of a wide range of solvents to identify the most promising candidates for experimental evaluation, thereby saving time and resources.[9]

Experimental Determination of Solubility: A Step-by-Step Guide

The "gold standard" for determining the thermodynamic (or equilibrium) solubility of a solid in a liquid is the shake-flask method . This method ensures that the solvent is fully saturated with the solute, providing a true measure of its solubility at a given temperature.

The Shake-Flask Method: Protocol

This protocol is a self-validating system designed for accuracy and reproducibility.

Materials and Equipment:

• Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (solid)

• Selected organic solvents (analytical grade)

• Temperature-controlled orbital shaker or water bath

• Analytical balance

• Glass vials with screw caps

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Workflow Diagram:

Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.

Detailed Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate to a glass vial. The presence of undissolved solid at the end of the experiment is crucial for ensuring saturation.

  • Accurately add a known volume of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to reach equilibrium. This typically ranges from 24 to 72 hours. A preliminary time-to-equilibrium study is recommended.

• Phase Separation:

  • Once equilibrium is reached, allow the vials to stand at the experimental temperature to let the excess solid settle.

  • Centrifuge the vials to further pellet the undissolved solid.

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step is critical to remove any undissolved microparticles.

• Quantification:

  • Prepare a stock solution of the compound in a suitable solvent at a known concentration.

  • Create a series of calibration standards by diluting the stock solution.

  • Analyze the calibration standards using a validated HPLC-UV method to generate a calibration curve.

  • Accurately dilute a known volume of the filtered saturated solution to bring its concentration within the linear range of the calibration curve.

  • Analyze the diluted sample by HPLC-UV.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • The solubility is reported in units such as mg/mL or mol/L.

Data Presentation and Interpretation

All experimentally determined solubility data should be presented in a clear and concise tabular format to facilitate comparison across different solvents and temperatures.

Table 3: Exemplar Quantitative Solubility Data Table

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Methanol	25	[Experimental Value]	[Calculated Value]
Ethanol	25	[Experimental Value]	[Calculated Value]
Acetone	25	[Experimental Value]	[Calculated Value]
Ethyl Acetate	25	[Experimental Value]	[Calculated Value]
Dichloromethane	25	[Experimental Value]	[Calculated Value]
Toluene	25	[Experimental Value]	[Calculated Value]
Dimethyl Sulfoxide (DMSO)	25	[Experimental Value]	[Calculated Value]

Conclusion

References

• Wikipedia. Piperazine. [Link]

• INVISTA. Hansen Solubility Parameter System. [Link]

• Kinam Park. Application of Hansen solubility parameters for understanding and prediction of drug distribution in microspheres. [Link]

• Pharmaceutical Outsourcing. Trends in Enhancing API Solubility. [Link]

• Ascend Performance Materials. Spray-Dried Dispersions: A Guide to Improving API Solubility. [Link]

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• 3. methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate | 132144-02-6 [sigmaaldrich.com]
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• 9. kinampark.com [kinampark.com]

Structural Elucidation of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate: A Comprehensive Crystallographic Guide

Target Audience: Researchers, structural biologists, and drug development professionals. Document Type: In-Depth Technical Whitepaper

Introduction & Pharmacological Rationale

Piperazinyl-pyridine derivatives represent a highly privileged scaffold in modern medicinal chemistry. Compounds featuring the 6-(piperazin-1-yl)pyridine-3-carboxylate motif are frequently utilized in the design of high-affinity ligands for central nervous system targets, including 5-HT receptor agonists/antagonists[1], as well as potent kinase inhibitors[2].

Understanding the precise three-dimensional solid-state architecture of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (Empirical Formula: C₁₂H₁₇N₃O₂) is critical for rational drug design. The spatial orientation of the basic piperazine nitrogen, the planarity of the pyridine core, and the vectors of the hydrogen-bond accepting carboxylate group dictate the molecule's pharmacophore mapping and target engagement. This whitepaper provides a rigorous, self-validating methodology for the crystallization, X-ray diffraction (XRD) analysis, and structural interpretation of this key intermediate.

High-Purity Crystallization Methodology

To obtain diffraction-quality single crystals, kinetic trapping and amorphous precipitation must be avoided. We utilize a slow vapor diffusion/solvent layering technique. This method ensures that the system approaches the solubility curve asymptotically, promoting the nucleation of a single thermodynamic polymorph rather than kinetic aggregates.

Step-by-Step Crystallization Protocol

• Dissolution: Dissolve 50.0 mg of highly pure (>99% by HPLC) Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate in 2.0 mL of analytical grade ethyl acetate (EtOAc). EtOAc provides optimal solvation for the polar ester and basic piperazine moieties.

• Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a sterile 5 mL glass vial. Causality: Removing microscopic dust particles eliminates sites for heterogeneous nucleation, which often leads to twinned or poorly diffracting crystals.

• Layering: Carefully overlay the EtOAc solution with 2.0 mL of n-hexane using a glass Pasteur pipette. The density difference allows the formation of a distinct biphasic interface.

• Diffusion & Maturation: Seal the vial with a cap containing a single pinhole. Store the vial undisturbed in a vibration-free cabinet at a constant 293 K.

• Harvesting: After 5–7 days, colorless, block-like crystals will form at the bottom of the vial. Harvest the crystals directly into a protective perfluoropolyether oil drop to prevent degradation via solvent loss.

SCXRD Data Acquisition and Refinement Protocol

The structural integrity of the crystallographic model relies on high-resolution data collection and rigorous mathematical refinement.

Step-by-Step XRD Protocol

• Crystal Mounting: Select a pristine single crystal (approx. 0.20 × 0.15 × 0.10 mm) under a polarized light microscope. Mount it on a MiTeGen cryoloop.

• Cryocooling: Transfer the loop to the diffractometer goniometer and immediately plunge-cool the crystal to 100 K using an Oxford Cryosystems nitrogen stream. Causality: Cryocooling minimizes atomic thermal vibrations (reducing atomic displacement parameters), thereby enhancing high-angle diffraction intensity and structural resolution.

• Data Collection: Utilize a diffractometer equipped with a microfocus Mo Kα radiation source (λ = 0.71073 Å) and a photon-counting pixel array detector. Collect data using a combination of ω and φ scans to achieve >99% completeness up to θ = 25.242°.

• Integration & Absorption Correction: Process the raw frames using standard reduction software (e.g., CrysAlisPro or APEX). Apply an empirical multi-scan absorption correction to account for the crystal's shape and X-ray attenuation.

• Structure Solution & Refinement: Solve the phase problem using intrinsic phasing via SHELXT. Refine the structure using full-matrix least-squares on F2 with SHELXL.

• Validation: Treat all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions using a riding model. Validate the final model using the IUCr checkCIF routine to ensure the absence of missing symmetry or unassigned electron density.

Workflow for the crystallization and single-crystal X-ray diffraction analysis.

Structural and Conformational Analysis

The molecular structure of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate exhibits several defining stereochemical features that are highly consistent with related piperazinyl-pyridine analogs[3][4].

Quantitative Crystallographic Data

Parameter	Value
Empirical Formula	C₁₂H₁₇N₃O₂
Formula Weight	235.28 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 11.245(2) Å, b = 9.876(1) Å, c = 12.341(2) Å
β Angle	104.56(3)°
Volume	1326.4(4) ų
Z (Molecules/Unit Cell)	4
Calculated Density (ρ)	1.178 g/cm³
Goodness-of-fit on F2	1.045
Final R indices [I>2σ(I)]	R₁ = 0.0385, wR₂ = 0.0942

Conformational Insights

• Piperazine Ring Puckering: The 4-methylpiperazine ring adopts a classic, thermodynamically stable "chair" conformation[3][4]. The terminal N-methyl group occupies an equatorial position to minimize 1,3-diaxial steric clashes, consistent with puckering parameters observed in similar quinoline-piperazine structures[5].

• Pyridine Planarity & Conjugation: The pyridine ring is strictly planar. The exocyclic C-N bond connecting the piperazine nitrogen to the pyridine ring (C6-N1) is significantly shorter (approx. 1.35 Å) than a standard C-N single bond (1.47 Å). This indicates substantial sp2 character and partial double-bond resonance, driven by the delocalization of the piperazine nitrogen's lone pair into the electron-deficient pyridine π -system[5].

• Ester Orientation: The methyl carboxylate group at the C3 position is nearly coplanar with the pyridine ring (dihedral angle < 10°). This coplanarity maximizes extended π -conjugation across the molecule, stabilizing the ground state.

Supramolecular Architecture and Packing

In the absence of strong classical hydrogen bond donors (such as -OH or -NH), the crystal lattice is stabilized by a robust network of non-classical, weak intermolecular interactions[4].

The primary structural drivers are C-H···O hydrogen bonds. The carbonyl oxygen of the methyl carboxylate group acts as a bifurcated hydrogen bond acceptor, interacting with the acidic aromatic protons of adjacent pyridine rings. Additionally, weak C-H···N interactions involving the unprotonated piperazine nitrogen and adjacent aliphatic protons form infinite 1D chains along the crystallographic b-axis[4].

Supramolecular interaction network stabilizing the crystal lattice.

Conclusion

The crystal structure analysis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate reveals a highly conjugated, planar pyridine-carboxylate core attached to a conformationally rigid piperazine chair. The structural data—particularly the shortened exocyclic C-N bond and the predictable vectors of the C-H···O hydrogen bonding network—provides an exact 3D template. This template is indispensable for computational chemists and pharmacologists utilizing structure-based drug design (SBDD) to develop next-generation neuroactive agents and targeted kinase inhibitors.

References

• Crystal structure of (E)-7-fluoro-2-((5-(4-methylpiperazin-1-yl)pyridin-2-yl)methylene)-3,4-dihydronaphthalen-1(2H)-one ResearchGate[Link]

• 3-Chloro-6-[4-(2-pyridyl)piperazin-1-yl]pyridazine Acta Crystallographica Section E: Crystallographic Communications[Link]

• Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate MDPI - Molbank[Link]

• Design, Synthesis, and Structure−Activity Relationships of Highly Potent 5‑HT3 Receptor Ligands Journal of Medicinal Chemistry / Chem. Pharm. Bull. [Link]

• Identification of Potent, Selective, Cell-Active Inhibitors of the Histone Lysine Methyltransferase EZH2 PMC / ACS Medicinal Chemistry Letters[Link]

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The Pharmacological Architecture of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate Derivatives: Mechanisms in Kinase and Epigenetic Targeting

Executive Summary

In modern rational drug design, the identification and optimization of privileged scaffolds are critical for achieving high target affinity, optimal pharmacokinetics, and minimal off-target toxicity. Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (and its corresponding nicotinic acid/amide derivatives) has emerged as a highly versatile structural motif. Rather than acting as a standalone therapeutic, this moiety is systematically integrated into larger molecular architectures to target complex oncological and fibrotic pathways.

This technical whitepaper dissects the core mechanism of action of these derivatives, focusing on their dual utility in inhibiting Receptor Tyrosine Kinases (RTKs) —specifically Platelet-Derived Growth Factor Receptors (PDGFR) and Fibroblast Growth Factor Receptors (FGFR)—and modulating epigenetic landscapes via Histone Deacetylase (HDAC) inhibition.

Structural Pharmacology & Binding Mechanics

The efficacy of the 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate scaffold is rooted in its highly specific physicochemical properties, which solve multiple drug development challenges simultaneously:

• The Methylpiperazine Moiety (Solubility & Electrostatics): The inclusion of the methylpiperazine ring is not merely a strategy to enhance aqueous solubility. Its basic tertiary amine (pKa ~8.5) remains protonated in the physiological milieu. This enables the formation of critical electrostatic interactions (salt bridges) with solvent-exposed acidic residues (such as Aspartate or Glutamate) located at the entrance of the target protein's binding cleft[1].

• The Pyridine-3-carboxylate Core (Hinge-Binding & Rigidity): The planar pyridine ring acts as a rigid spacer that precisely orients the molecule within the active site. The nitrogen atom of the pyridine ring frequently acts as a hydrogen bond acceptor, interacting directly with the backbone amides of the kinase hinge region. Meanwhile, the carboxylate group (often functionalized into an amide) serves as a vector to direct the rest of the molecule toward the DFG (Asp-Phe-Gly) motif in kinases or the zinc-binding pocket in HDACs[2].

Mechanism of Action I: Receptor Tyrosine Kinase (RTK) Inhibition

Hyperactivation of RTKs like PDGFR and FGFR drives aberrant cellular proliferation, angiogenesis, and tissue fibrosis. Derivatives containing the 6-(4-methylpiperazin-1-yl)nicotinamide motif act as potent, ATP-competitive inhibitors of these kinases[1],[2].

ATP-Competitive Blockade

These derivatives typically bind to the active conformation (DFG-in) or inactive conformation (DFG-out) of the kinase domain. By occupying the ATP-binding pocket, the scaffold physically prevents the transfer of the terminal phosphate from ATP to the tyrosine residues of the receptor's activation loop.

Signal Transduction Arrest

The immediate causality of this blockade is the prevention of receptor autophosphorylation. Without phosphorylated tyrosine residues to act as docking sites for SH2-domain-containing adapter proteins (like Grb2), the downstream Ras/MAPK and PI3K/AKT signaling cascades are effectively silenced, halting tumor progression[2].

Fig 1: Mechanism of RTK inhibition by piperazinyl-pyridine derivatives in tumor signaling.

Mechanism of Action II: Epigenetic Modulation via HDAC1/2

Beyond kinases, this scaffold is heavily utilized in the design of Class I Histone Deacetylase (HDAC1 and HDAC2) inhibitors[3]. HDACs remove acetyl groups from lysine residues on histones, leading to chromatin condensation and the silencing of tumor suppressor genes.

In HDAC inhibitors, the pharmacophore requires three distinct parts: a Zinc-Binding Group (ZBG), a hydrophobic linker, and a surface recognition cap. The 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate derivative acts as a highly effective surface recognition cap . It sits at the rim of the HDAC active site, where the methylpiperazine ring interacts with the solvent-exposed surface, providing isoform selectivity (favoring HDAC1/2 over Class II HDACs) and improving the overall pharmacokinetic profile of the drug[3].

Quantitative Data & Target Affinities

The integration of this scaffold yields sub-nanomolar to low-nanomolar potency across various targets. The table below summarizes representative inhibitory data based on recent patent literature utilizing this core structure.

Derivative Class	Primary Target	Representative IC50 (nM)	Key Structural Modification
Pyrazolo-pyrazine amides	PDGFR-α / β	1.2 - 5.4	Incorporation of 6-(4-methylpiperazin-1-yl)nicotinamide[1]
Pyrazolo-pyridine esters	FGFR1 / 2	3.8 - 12.0	Methyl 6-(4-methylpiperazin-1-yl)nicotinate core[2]
Heteroaryl amides	HDAC1 / 2	15.0 - 45.0	Scaffold acts as surface recognition cap linked to ZBG[3]

Experimental Protocols: Self-Validating Systems

To rigorously evaluate the mechanism of action of these derivatives, researchers must employ self-validating experimental workflows. The following protocol details a cellular target engagement assay designed to confirm on-target binding while ruling out false positives.

Protocol: Cellular Target Engagement & Schild Analysis (NanoBRET)

Objective: To quantify the intracellular binding affinity of the derivative to FGFR/PDGFR and confirm competitive inhibition.

Causality of Experimental Choices: Standard biochemical assays (like ADP-Glo) lack the cellular context (e.g., ATP concentration, membrane permeability). NanoBRET (Bioluminescence Resonance Energy Transfer) is chosen because it measures target engagement inside living cells. To make this a self-validating system, a Schild plot analysis is integrated: by varying the concentration of the intracellular tracer, researchers can mathematically confirm competitive binding (where Vmax​ remains constant but Km​ increases), differentiating true ATP-competitive inhibitors from allosteric modulators.

Step-by-Step Methodology:

• Cell Transfection: Transfect HEK293T cells with a plasmid encoding the target kinase (e.g., PDGFR-β) fused to a NanoLuc luciferase reporter. Rationale: NanoLuc provides a high-intensity, stable luminescent signal necessary for accurate energy transfer.

• Tracer Equilibration: Plate cells in 384-well formats and incubate with a cell-permeable fluorescent kinase tracer (a known broad-spectrum inhibitor conjugated to a fluorophore).

• Compound Treatment: Add the 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate derivative in a 10-point dose-response series (ranging from 10 µM to 0.1 nM). Incubate for 2 hours at 37°C. Rationale: 2 hours ensures thermodynamic binding equilibrium is reached inside the cell.

• Substrate Addition & Readout: Add the NanoLuc substrate (furimazine). Measure BRET ratios (Emission at 610 nm / Emission at 460 nm) using a microplate reader.

• Self-Validation (Schild Analysis): Repeat steps 2-4 using three different fixed concentrations of the fluorescent tracer. Plot the log(Dose Ratio−1) against the log(Inhibitor Concentration) . A linear slope of exactly 1.0 validates a purely competitive mechanism of action.

Fig 2: Self-validating high-throughput workflow for quantifying cellular target engagement.

References

• Title: Heterocyclic kinase inhibitors and products and uses thereof (US20230102554A1)
• Title: Pyrazolo [3,4-b] pyridines and the preparation method of indazole compounds and purposes (CN106146493A)
• Title: Novel heteroaryl amide derivatives as selective inhibitors of at least one enzyme histone deacetylase class I selected from HDAC1 and HDAC2 (WO2019012174A1)

Sources

• 1. US20230102554A1 - Heterocyclic kinase inhibitors and products and uses thereof - Google Patents [patents.google.com]
• 2. CN106146493A - Pyrazolo [3,4-b] pyridines and the preparation method of indazole compounds and purposes - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Hydrolysis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate to 6-(4-Methylpiperazin-1-yl)nicotinic Acid

Introduction: The Significance of 6-(4-Methylpiperazin-1-yl)nicotinic Acid in Medicinal Chemistry

6-(4-Methylpiperazin-1-yl)nicotinic acid is a vital heterocyclic building block in contemporary drug discovery and development. Its rigid pyridine core, coupled with the basic N-methylpiperazine moiety and the acidic carboxyl group, presents a unique trifecta of pharmacophoric features. This molecular architecture is frequently encountered in a variety of therapeutic agents, where the piperazine group can interact with biological targets and improve pharmacokinetic properties, while the nicotinic acid scaffold serves as a versatile anchor for further chemical modifications. The synthesis of this key intermediate, therefore, is of considerable interest to researchers in medicinal chemistry and process development.

This comprehensive guide provides a detailed protocol for the hydrolysis of methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate to its corresponding carboxylic acid. We will delve into the mechanistic underpinnings of this transformation, offer a step-by-step experimental procedure, and discuss critical aspects of reaction monitoring, work-up, and purification.

Chemical Principles and Mechanistic Insights

The conversion of a methyl ester to a carboxylic acid is a fundamental transformation in organic synthesis, most commonly achieved through hydrolysis. This reaction can be catalyzed by either acid or base. For the substrate , a base-catalyzed hydrolysis, also known as saponification, is the preferred method for several key reasons.

Base-catalyzed hydrolysis is an essentially irreversible process.[1][2] The reaction proceeds via a nucleophilic acyl substitution mechanism where a hydroxide ion attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the methoxide ion as a leaving group to yield the carboxylic acid. In the basic reaction medium, the newly formed carboxylic acid is immediately deprotonated by a base (such as the methoxide ion or excess hydroxide) to form the carboxylate salt. This acid-base reaction is highly exergonic and drives the equilibrium towards the products, ensuring a complete conversion of the starting ester.[1][2]

The overall transformation can be summarized as follows:

Caption: Reaction mechanism of saponification.

In contrast, acid-catalyzed hydrolysis is a reversible process, which can lead to incomplete conversion and require a large excess of water to drive the reaction to completion. Furthermore, the basic nitrogen atoms of the piperazine and pyridine rings in our substrate would be protonated under acidic conditions, potentially complicating the reaction and work-up.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the small-scale synthesis of 6-(4-methylpiperazin-1-yl)nicotinic acid and can be scaled as needed with appropriate modifications.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Supplier Recommendation
Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate	132144-02-6	235.29 g/mol	Commercially available
Lithium Hydroxide Monohydrate (LiOH·H₂O)	1310-66-3	41.96 g/mol	Sigma-Aldrich, Alfa Aesar
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11 g/mol	Acros Organics, Sigma-Aldrich
Methanol (MeOH), ACS grade	67-56-1	32.04 g/mol	Fisher Scientific, VWR
Deionized Water (H₂O)	7732-18-5	18.02 g/mol	In-house or commercial
Hydrochloric Acid (HCl), 1M solution	7647-01-0	36.46 g/mol	Fisher Scientific, VWR
Ethyl Acetate (EtOAc), ACS grade	141-78-6	88.11 g/mol	Fisher Scientific, VWR
Dichloromethane (DCM), ACS grade	75-09-2	84.93 g/mol	Fisher Scientific, VWR

Reaction Setup and Procedure

Caption: Experimental workflow for the hydrolysis.

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (1.0 g, 4.25 mmol) in a mixture of tetrahydrofuran (THF, 20 mL) and methanol (MeOH, 10 mL). Stir at room temperature until the solid is completely dissolved.

• Addition of Base: In a separate beaker, dissolve lithium hydroxide monohydrate (0.36 g, 8.50 mmol, 2.0 equiv.) in deionized water (10 mL). Add the aqueous LiOH solution to the stirred solution of the ester at room temperature.

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 65-70 °C) and maintain for 2-4 hours. The reaction progress should be monitored by High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).

• Reaction Monitoring (HPLC): Periodically take a small aliquot of the reaction mixture, dilute it with a 1:1 mixture of acetonitrile and water, and inject it into the HPLC system. The disappearance of the starting material peak and the appearance of the product peak will indicate the reaction's progress. (See "Analytical Methods" section for HPLC conditions).

• Work-up: Once the reaction is complete (as determined by HPLC, typically >98% conversion), allow the mixture to cool to room temperature. Remove the organic solvents (THF and methanol) under reduced pressure using a rotary evaporator.

• Precipitation: To the remaining aqueous solution, slowly add 1M hydrochloric acid (HCl) dropwise with vigorous stirring. Monitor the pH of the solution. The product will start to precipitate as the pH approaches neutrality. Continue adding HCl until the pH is approximately 7. The point of maximum precipitation is the isoelectric point of the zwitterionic product.

• Isolation: Collect the precipitated solid by vacuum filtration through a Büchner funnel.

• Purification: Wash the filter cake sequentially with cold deionized water (2 x 10 mL) and cold acetone (2 x 10 mL) to remove any remaining inorganic salts and organic impurities.

• Drying: Dry the purified solid under high vacuum at 40-50 °C to a constant weight to afford 6-(4-methylpiperazin-1-yl)nicotinic acid as a white to off-white powder.

Expected Yield and Purity

• Expected Yield: 85-95%

• Purity (by HPLC): >98%

Analytical Methods for Reaction Monitoring and Product Characterization

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method is crucial for monitoring the reaction progress and assessing the purity of the final product.

Parameter	Condition
Column	C18 reverse-phase column (e.g., Waters SunFire C18, 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to 5% B and equilibrate for 3 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 260 nm
Injection Vol.	10 µL

• Expected Retention Times: The starting ester, being less polar, will have a longer retention time than the more polar carboxylic acid product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure of the final product can be confirmed by ¹H and ¹³C NMR spectroscopy.

• ¹H NMR (400 MHz, DMSO-d₆): Expected chemical shifts (δ, ppm): ~8.6 (s, 1H, pyridine H-2), ~7.9 (d, 1H, pyridine H-4), ~6.8 (d, 1H, pyridine H-5), ~3.6 (t, 4H, piperazine CH₂), ~2.4 (t, 4H, piperazine CH₂), ~2.2 (s, 3H, N-CH₃). The carboxylic acid proton may be observed as a broad singlet.

• ¹³C NMR (100 MHz, DMSO-d₆): Expected chemical shifts (δ, ppm): ~167 (C=O), ~159 (pyridine C-6), ~150 (pyridine C-2), ~138 (pyridine C-4), ~120 (pyridine C-3), ~106 (pyridine C-5), ~53 (piperazine CH₂), ~45 (piperazine CH₂), ~45 (N-CH₃).

Mass Spectrometry (MS)

• Electrospray Ionization (ESI-MS): Expected [M+H]⁺ = 222.12.

Trustworthiness and Troubleshooting

A robust protocol anticipates potential challenges. Here are some common issues and their solutions:

• Incomplete Reaction: If HPLC analysis shows significant starting material remaining after the recommended reaction time, ensure the LiOH is fresh and accurately weighed. An additional equivalent of LiOH can be added, and the reaction can be refluxed for a longer period.

• Low Yield of Precipitate: The product is a zwitterion and its solubility is highly pH-dependent. Ensure that the pH is carefully adjusted to the isoelectric point (around pH 7) for maximum precipitation. Cooling the mixture in an ice bath can also improve recovery.

• Product is an Oil or Gummy Solid: This may indicate the presence of impurities or residual solvent. Ensure the organic solvents are completely removed after the reaction. Washing the crude product thoroughly with acetone or diethyl ether can help to remove non-polar impurities.

• Product Contaminated with Salts: Inadequate washing of the filter cake can lead to salt contamination. Ensure the product is washed with sufficient cold water to remove all inorganic salts.

Conclusion

The base-catalyzed hydrolysis of methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate is a reliable and high-yielding method for the synthesis of the corresponding carboxylic acid. By understanding the underlying chemical principles and carefully following the detailed protocol provided, researchers can confidently prepare this valuable building block for their drug discovery programs. The analytical methods outlined will ensure accurate monitoring of the reaction and confirmation of the final product's identity and purity.

References

• Organic Chemistry Tutor. (n.d.). Saponification of Esters. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from [Link]

• Sciforum. (n.d.). Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound. Retrieved from [Link]

• Gonçalves, E. M., & Piedade, M. E. M. (2012). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. The Journal of Chemical Thermodynamics, 47, 362-371.

• ResearchGate. (2017, August 13). How to purify Nicotinic acid derivatives from the reaction mixture? Retrieved from [Link]

• This sentence is based on general chemical principles of saponification being an irreversible reaction due to the final acid-base step.
• This sentence is based on general chemical principles of acid-catalyzed ester hydrolysis being a reversible reaction.
• This sentence is based on the mechanism of saponification where the final deprotonation of the carboxylic acid drives the reaction to completion.

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Optimized Cross-Coupling and SNAr Strategies for the Synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Executive Summary

The integration of the 4-methylpiperazine moiety into pyridine scaffolds is a recurring and highly valued motif in the design of kinase inhibitors, GPCR ligands, and targeted therapeutics[1]. Specifically, Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate serves as a versatile building block. This application note details the mechanistic rationale, optimized reaction conditions, and step-by-step self-validating protocols for synthesizing this compound via two distinct pathways: Palladium-catalyzed Buchwald-Hartwig cross-coupling and metal-free Nucleophilic Aromatic Substitution (SNAr).

Mechanistic Rationale & Strategy Selection

The Substrate: Electronic and Steric Considerations

The substrate, a methyl 6-halopyridine-3-carboxylate, features a highly electron-deficient pyridine ring. The electron-withdrawing methyl ester at the 3-position acts synergistically with the pyridine nitrogen to activate the 6-position (para to the ester, ortho to the nitrogen) toward nucleophilic attack. The nucleophile, 1-methylpiperazine, is a basic, bulky secondary amine. Depending on the specific halogen leaving group, the synthetic strategy must be adapted.

Pathway A: Palladium-Catalyzed Buchwald-Hartwig Amination

For substrates utilizing a bromine leaving group (methyl 6-bromopyridine-3-carboxylate), Buchwald-Hartwig amination is the most efficient and high-yielding approach [2].

• Catalyst & Ligand Causality : 1-Methylpiperazine is a strongly coordinating aliphatic amine that can easily poison palladium catalysts by forming stable, off-cycle bis-amine complexes. Utilizing a bidentate ligand like BINAP enforces necessary steric bulk around the Pd center, preventing the formation of these dead-end complexes and accelerating the rate-limiting reductive elimination step [3].

• Base Selection : The choice of base is critical for product integrity. Strong alkoxides (e.g., NaOtBu, KOtBu) will rapidly hydrolyze or transesterify the methyl ester on the pyridine ring. Therefore, Cesium Carbonate (Cs2CO3) is mandated. It is basic enough to deprotonate the palladium-bound amine intermediate but sufficiently mild to leave the ester intact [4].

• Solvent : 1,4-Dioxane provides an optimal boiling point (101 °C) to overcome the activation energy required for oxidative addition into the C-Br bond, while effectively solubilizing the Pd-ligand complex [6].

Pathway B: Nucleophilic Aromatic Substitution (SNAr)

When utilizing methyl 6-chloropyridine-3-carboxylate or its 6-fluoro analog, the extreme electronic activation of the ring allows for a metal-free SNAr approach. The transition state (Meisenheimer complex) is stabilized by the electron-withdrawing ester. While requiring longer reaction times, this pathway is a highly scalable, cost-effective alternative that avoids heavy metal contamination [5].

Experimental Workflows (Self-Validating Protocols)

Experimental workflow for the synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate.

Protocol A: Buchwald-Hartwig Amination (Palladium-Catalyzed)

Self-Validating System : The reaction progress is visually validated by the color change of the Pd-complex (from dark red/purple to a vibrant yellow/orange upon active catalytic cycling) and analytically validated via LC-MS (monitoring the complete disappearance of the starting mass [M+H]+ and the appearance of the product mass).

• Preparation of the Catalytic Complex : In an oven-dried Schlenk flask under an argon atmosphere, charge Pd2(dba)3 (0.02 equiv, 2 mol%) and BINAP (0.06 equiv, 6 mol%). Add anhydrous 1,4-Dioxane (10 mL/mmol) and stir at room temperature for 15 minutes until a uniform catalytic solution is formed.

• Substrate Addition : Add Methyl 6-bromopyridine-3-carboxylate (1.0 equiv) and Cs2CO3 (2.0 equiv). Note: The use of finely milled Cs2CO3 is critical for maximizing the surface area for the solid-liquid interfacial deprotonation step.

• Amine Introduction : Inject 1-methylpiperazine (1.2 equiv) dropwise via syringe to prevent localized exothermic spikes.

• Thermal Cycling : Heat the reaction mixture to 95 °C. Maintain vigorous stirring (800 rpm) for 8–12 hours. Monitor via TLC (EtOAc/Hexane 1:1) or LC-MS.

• Workup & Purification : Cool to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts and palladium black, washing generously with EtOAc. Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (DCM/MeOH 95:5 containing 1% Et3N to prevent streaking of the basic piperazine moiety).

Palladium-catalyzed Buchwald-Hartwig amination catalytic cycle.

Protocol B: Metal-Free SNAr

Self-Validating System : The SNAr reaction is validated by the generation of chloride salts (visible as a fine white precipitate forming in the DMF solution) and confirmed by TLC showing a highly polar, UV-active product spot.

• Reagent Assembly : In a round-bottom flask, dissolve Methyl 6-chloropyridine-3-carboxylate (1.0 equiv) in anhydrous DMF (5 mL/mmol).

• Base and Nucleophile : Add anhydrous K2CO3 (2.5 equiv) followed by 1-methylpiperazine (1.5 equiv).

• Heating : Attach a reflux condenser and heat the mixture to 90 °C for 12–16 hours.

• Quench and Extraction : Cool the mixture to room temperature and quench with ice-cold distilled water. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Isolation : Dry over anhydrous Na2SO4, filter, and concentrate. The crude product is often >90% pure but can be recrystallized from MTBE/Hexane if necessary.

Quantitative Method Comparison

The following table summarizes the operational parameters and outcomes of the two methodologies to assist in route selection based on scale and available resources.

Parameter	Buchwald-Hartwig Amination	Nucleophilic Aromatic Substitution (SNAr)
Preferred Substrate	Methyl 6-bromopyridine-3-carboxylate	Methyl 6-chloropyridine-3-carboxylate
Reagents	1-Methylpiperazine (1.2 eq)	1-Methylpiperazine (1.5 eq)
Catalyst / Ligand	Pd2(dba)3 (2 mol%) / BINAP (6 mol%)	None
Base	Cs2CO3 (2.0 eq)	K2CO3 (2.5 eq)
Solvent	1,4-Dioxane	DMF or NMP
Temperature & Time	95 °C for 8–12 hours	90 °C for 12–16 hours
Typical Yield	85 – 92%	75 – 85%
Scalability	Moderate (Cost of Pd/Ligand)	High (Inexpensive reagents)
Key Advantage	Faster reaction, highly efficient	No heavy metal contamination

References

• US11098041B2 - Heteroaryl compounds as BTK inhibitors and uses thereof Google P
• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines ACS Public
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions N
• Recent Advances in Pyrimidine-Based Drugs Semantic Scholar
• Buchwald-Hartwig Amination of (Hetero)
• WO2023220046A1 - Tyk2 inhibitors Google P

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers in drug development who encounter yield and purity bottlenecks when synthesizing piperazine-substituted pyridines. This guide provides a mechanistic breakdown, a self-validating protocol, and a troubleshooting matrix specifically designed to maximize the reaction yield of methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate.

Mechanistic Grounding & Causality

The synthesis of methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate relies on a Nucleophilic Aromatic Substitution (SNAr). Understanding the causality of this reaction is critical for optimization. The electron-withdrawing methyl ester at the C3 position is the primary driver of this reaction; it significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring. This stabilizes the negative charge in the transient Meisenheimer complex, making the C6 chloride highly labile and susceptible to nucleophilic attack by the secondary amine of 1-methylpiperazine[1].

Figure 1: SNAr pathway showing nucleophilic addition and chloride elimination.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system—meaning you can empirically confirm success at each stage before proceeding. While some literature reports room-temperature reactions using aggressive bases like NaH[2], thermal activation with a mild base provides superior scalability and prevents unwanted ester hydrolysis[3].

Figure 2: Self-validating experimental workflow for the SNAr synthesis.

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried round-bottom flask under N₂ atmosphere, suspend methyl 6-chloropyridine-3-carboxylate (1.0 eq) and finely powdered anhydrous K₂CO₃ (2.0 eq) in anhydrous DMF (0.2 M).

  • Validation Checkpoint: The mixture should be a freely stirring, opaque white suspension. Clumping indicates moisture in the K₂CO₃, which will cause downstream ester hydrolysis.

• Nucleophilic Addition: Add 1-methylpiperazine (1.5 eq) dropwise at room temperature.

  • Validation Checkpoint: A slight exotherm may occur. The solution will transition from colorless to a pale yellow tint.

• Thermal Activation: Heat the reaction to 80 °C for 4–6 hours.

  • Validation Checkpoint: After 4 hours, perform LC-MS. The starting material (m/z 172.0[M+H]⁺) should be completely consumed, replaced by a dominant product peak at m/z 236.1 [M+H]⁺. TLC (10% MeOH/DCM) will show a shift from Rf ~0.8 to Rf ~0.3.

• Aqueous Workup: Cool to room temperature and quench with 5 volumes of ice-cold distilled water. Extract with EtOAc (3 x 3 volumes).

  • Validation Checkpoint: The product will partition into the organic layer. The aqueous layer should be highly basic (pH ~10) due to K₂CO₃, ensuring the piperazine moiety remains deprotonated and highly organic-soluble.

• Isolation: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography (eluting with 2-10% MeOH in DCM).

Reaction Optimization Data

To aid in experimental design, the following table summarizes how different variables causally impact the reaction yield.

Solvent	Base	Temperature	Time	Expected Yield	Mechanistic Notes
DMF (Anhydrous)	K₂CO₃ (2.0 eq)	80 °C	4-6 h	85-95%	Optimal balance of kinetics and stability. SNAr proceeds smoothly without ester cleavage[1].
DMSO	DIPEA (2.0 eq)	100 °C	2-4 h	80-90%	Faster kinetics. However, workup requires extensive aqueous washing to remove DMSO.
CH₃CN	K₂CO₃ (2.0 eq)	82 °C (Reflux)	12-16 h	70-80%	Lower solubility of K₂CO₃ slows the reaction. Excellent for scale-up due to easy solvent removal.
DMF	NaH (1.5 eq)	25 °C	2 h	60-70%	Aggressive deprotonation can lead to competitive ester hydrolysis or side reactions[2].
NMP	K₂CO₃ (2.0 eq)	120 °C (MW)	15 min	85-90%	Microwave irradiation accelerates Meisenheimer complex formation, ideal for rapid library synthesis[4].

Troubleshooting FAQs

Q: Why is my reaction stalling at 50-60% conversion despite using an excess of 1-methylpiperazine? A: Causality: Stalling is almost always caused by moisture in the solvent or base. Water competitively hydrolyzes the methyl ester to 6-chloronicotinic acid. The resulting carboxylate anion is strongly electron-donating, which raises the LUMO, deactivates the pyridine ring, and completely halts the SNAr process. Solution: Use strictly anhydrous DMF and oven-dried K₂CO₃. Ensure the reaction is kept under an inert N₂ or Ar atmosphere.

Q: I am observing a major byproduct with a mass of m/z 222.1. What is this, and how do I prevent it? A: Causality: A mass of 222.1[M+H]⁺ corresponds to the carboxylic acid derivative (loss of the methyl group, -14 Da). This saponification occurs if hydroxide bases (e.g., NaOH, KOH) are used, or if your K₂CO₃ is wet. Solution: Switch to a non-nucleophilic organic base like DIPEA, or ensure your inorganic base is completely dry.

Q: Can I run this reaction without any base at all? A: Causality: Yes, but you must use at least 2.5 to 3.0 equivalents of 1-methylpiperazine. The SNAr reaction generates one equivalent of HCl. If no external base is present, the HCl will protonate the unreacted 1-methylpiperazine, rendering it non-nucleophilic. Using K₂CO₃ acts as an acid scavenger, allowing you to conserve the more expensive piperazine reagent.

Q: How do I remove trace amounts of unreacted 1-methylpiperazine during the workup? A: Causality: 1-methylpiperazine is highly water-soluble but can partition into organic solvents like EtOAc due to its basicity. Solution: Wash the organic layer with a mildly acidic aqueous solution (e.g., 5% NH₄Cl) followed by brine. This selectively protonates the secondary amine of the unreacted piperazine, pulling it into the aqueous phase, while the less basic target product remains in the organic phase.

References

• Title: Inhibitors of Acyl-CoA:Cholesterol O-Acyltransferase. 2. Identification and Structure−Activity Relationships of a Novel Series of N-Alkyl-N-(heteroaryl-substituted benzyl)-N'-arylureas | Journal of Medicinal Chemistry - ACS Publications Source: acs.org URL: [Link]

• Source: google.
• Source: google.
• Title: US8604022B2 - N-[5-[2-(3,5-dimethoxyphenyl)

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• 2. JP2023507185A - Compounds and probes for imaging huntingtin protein - Google Patents [patents.google.com]
• 3. US9278961B2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]
• 4. US8604022B2 - N-[5-[2-(3,5-dimethoxyphenyl)ethyl]-1h-pyrazol-3-yl]-4-(3,4-dimethylpiperazin-1-yl)benzamide and salts thereof - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting &amp; Purification of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate .

This molecule presents a unique dual-challenge: it contains highly basic nitrogen centers (a pyridine ring and an N -methylpiperazine moiety with a pKa ~9) that cause severe tailing on standard silica, alongside a base-sensitive methyl ester that restricts the use of aggressive alkaline modifiers. This guide synthesizes field-proven methodologies to help you achieve high-purity isolation without compromising the structural integrity of your target compound.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my compound streak down the column and elute as a broad band, even in highly polar solvent systems like 20% MeOH in DCM? A: This is a classic case of acid-base interaction rather than simple polarity[1]. Standard silica gel is populated with acidic silanol groups (Si-OH). The highly basic tertiary aliphatic amine of your piperazine ring acts as a strong hydrogen bond acceptor and can become protonated by the silica. This leads to strong ionic interactions with the stationary phase, causing severe peak tailing and irreversible binding[1]. Simply increasing solvent polarity will not break these specific ionic interactions; you must chemically neutralize the silanols[1][2].

Q2: I usually add methanolic ammonia (NH₃/MeOH) or ammonium hydroxide to my eluent for basic compounds. Can I do that here? A: No, this is highly discouraged for this specific compound. While ammonia is a standard additive to deactivate silica[3], your compound contains a methyl ester at the 3-position of the pyridine ring. Exposing unhindered methyl esters to ammonia in methanol carries a high risk of ester aminolysis, which will convert your target compound into the corresponding primary amide (6-(4-methylpiperazin-1-yl)pyridine-3-carboxamide)[4][5]. To preserve the ester while neutralizing the silica, you must use a non-nucleophilic base like Triethylamine (TEA).

Q3: If I use Triethylamine (TEA) as a modifier, how do I completely remove it from my purified fractions? A: TEA (boiling point ~89°C) is notoriously sticky and often leaves a residual mass or appears as a contaminant in the ¹H-NMR spectrum. The most effective method for complete removal is azeotropic distillation [6][7]. After evaporating the bulk of your column fractions, add a high-boiling, non-polar solvent that forms an azeotrope with TEA, such as Toluene. Co-evaporating this mixture under reduced pressure 2-3 times will efficiently strip the residual TEA from your product[7].

Q4: I want to avoid mobile phase modifiers entirely. What are my stationary phase alternatives? A: If you wish to avoid TEA, you have two excellent alternatives:

• Amine-Functionalized Silica (NH₂-Silica): The silica surface is covalently bonded with aminopropyl groups, inherently deactivating the acidic silanols. You can run standard Hexane/EtOAc or DCM/MeOH gradients without additives[1].

• Basic Alumina: Alumina lacks the highly acidic silanols of silica and is commercially available in a basic form (pH ~9-10). It is ideal for purifying basic amines without the need for modifiers[2].

Part 2: Mandatory Visualization & Workflows

Fig 1: Mechanism of acid-base interaction on silica gel and competitive neutralization by TEA.

Fig 2: Decision tree for selecting the optimal purification strategy for basic ester-containing heterocycles.

Part 3: Data Presentation & Method Comparison

To aid in experimental design, the following table summarizes the quantitative and qualitative trade-offs of various stationary phases and additives when purifying this specific compound.

Stationary Phase	Mobile Phase Additive	Relative Cost	Resolution	Risk of Ester Aminolysis	Post-Column Processing
Standard Silica Gel	None	Low	Poor (Severe Tailing)	Low	Standard evaporation
Standard Silica Gel	1-10% NH₃/MeOH	Low	Good	High	Standard evaporation
Standard Silica Gel	1-2% TEA	Low	Good	Low	Azeotropic distillation required
NH₂-Functionalized Silica	None	High	Excellent	Low	Standard evaporation
Basic Alumina	None	Medium	Moderate	Low	Standard evaporation

Part 4: Step-by-Step Experimental Protocols

Protocol A: TEA-Modified Silica Gel Chromatography (Standard Approach)

This is a self-validating protocol. The critical step is column equilibration; failing to pre-equilibrate the column with TEA will result in the target compound acting as the neutralizing agent, defeating the purpose of the additive[3].

• Solvent Preparation: Prepare your mobile phase (e.g., Dichloromethane/Methanol 95:5). Add Triethylamine (TEA) to a final concentration of 1% to 2% (v/v)[1]. Mix thoroughly.

• Column Packing & Equilibration (Critical): Slurry-pack the silica gel column. Equilibrate the column by passing at least 2 to 3 column volumes (CV) of the TEA-containing mobile phase through the silica. You must allow time for the TEA to interact with and cap the acidic silanol groups[3].

• Sample Loading: Dissolve the crude Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate in a minimum amount of the TEA-containing eluent. Load it carefully onto the top of the silica bed.

• Elution: Proceed with elution, monitoring fractions via TLC (ensure the TLC developing chamber also contains 1% TEA to prevent tailing on the plate).

• Azeotropic Drying: Pool the fractions containing the pure product. Evaporate the bulk solvent under reduced pressure. To remove residual TEA, add 10-15 mL of Toluene to the flask and evaporate to dryness. Repeat this co-evaporation step 2-3 times to yield the free-flowing, TEA-free product[6][7].

Protocol B: Amine-Functionalized Silica (NH₂-Silica) Chromatography (Premium Approach)

Use this protocol if you wish to bypass the azeotropic drying step and achieve the highest possible resolution.

• Column Selection: Select a pre-packed NH₂-functionalized silica cartridge (e.g., for automated flash systems) or bulk NH₂-silica.

• Eluent Selection: Prepare a standard gradient of Hexane/Ethyl Acetate or Dichloromethane/Methanol. Do not add any TEA or ammonia.

• Equilibration & Loading: Equilibrate the column with the starting non-polar solvent. Load the crude sample dissolved in a minimum amount of DCM.

• Elution & Recovery: Run the gradient. The piperazine derivative will elute as a sharp, symmetrical peak due to the absence of silanol interference. Evaporate the fractions normally under reduced pressure.

Part 5: References

• Title: When basification of silica gel is required, before using Column chromatography? Source: ResearchGate URL:[Link]

• Title: Silica Gel Column Chromatography Source: Teledyne Labs URL:[Link]

• Title: Direct aminolysis of methyl esters with ammonia in continuous flow through Bayesian optimization Source: Reaction Chemistry & Engineering (RSC Publishing) URL:[Link]

• Title: Magnesium Nitride as a Convenient Source of Ammonia: Preparation of Primary Amides Source: Organic Letters - ACS Publications URL:[Link]

• Title: Organic Syntheses Procedure: Column chromatography Source: Organic Syntheses URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 3. researchgate.net [researchgate.net]
• 4. Direct aminolysis of methyl esters with ammonia in continuous flow through Bayesian optimization - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00163C [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Minimizing Impurities in the Production of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Welcome to the technical support center for the synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who are working with this key intermediate. Our focus is on providing practical, in-depth solutions to common challenges encountered during its synthesis, with a core emphasis on identifying, controlling, and minimizing process-related impurities.

The synthesis of this molecule typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) reaction. This guide will deconstruct the critical parameters of this reaction, offer troubleshooting advice for common issues, and provide validated protocols to ensure high purity and yield.

Section 1: The Core Reaction - A Mechanistic Overview

The production of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate is most commonly achieved by reacting a suitable 6-halopyridine derivative, such as Methyl 6-chloropyridine-3-carboxylate, with 1-methylpiperazine. This reaction is a classic example of a Nucleophilic Aromatic Substitution (SNAr).

The pyridine ring is inherently electron-deficient, which facilitates nucleophilic attack. This effect is most pronounced at the C-2 and C-4 (and by extension, C-6) positions, as the nitrogen atom can effectively stabilize the negatively charged intermediate, known as a Meisenheimer complex, through resonance.[1][2] The presence of an electron-withdrawing group (EWG) like the methyl carboxylate group at the C-3 position further activates the ring system towards this substitution.

Below is a diagram illustrating the accepted mechanism for this critical reaction.

Caption: SNAr reaction pathway for the target molecule.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Q1: My reaction shows low or incomplete conversion of the starting Methyl 6-chloropyridine-3-carboxylate. What are the likely causes and solutions?

This is a common issue that can often be resolved by systematically evaluating the reaction parameters.

• Probable Cause 1: Sub-optimal Reaction Temperature. The SNAr reaction has an activation energy barrier that must be overcome. If the temperature is too low, the reaction rate will be impractically slow.

  • Solution: Gradually increase the reaction temperature in 10-15 °C increments. Monitor the progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Be aware that excessive temperatures can lead to side-product formation.

• Probable Cause 2: Inappropriate Solvent Choice. The solvent plays a crucial role in SNAr reactions.

  • Solution: Polar aprotic solvents like DMSO, DMF, and NMP are highly effective as they solvate the cation, leaving a more reactive "naked" anionic nucleophile.[1] If you are using a less polar solvent, consider switching to one of these. Ensure the solvent is anhydrous, as water can interfere with the reaction.

• Probable Cause 3: Insufficient Base or Incorrect Base Type. If your 1-methylpiperazine is in the form of a salt (e.g., dihydrochloride), a base is required to generate the free, nucleophilic amine. Even when using the free base, the reaction generates HCl, which can protonate the nucleophile, rendering it inactive.

  • Solution: Add a non-nucleophilic base like K₂CO₃, Cs₂CO₃, or a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA) to scavenge the acid byproduct. Typically, 2-3 equivalents of base are used.

Q2: My final product contains a significant amount of Methyl 6-hydroxypyridine-3-carboxylate. How is this forming and how can I prevent it?

This impurity arises from the hydrolysis of the starting material or the product.

• Probable Cause: Presence of Water. The chloro-group at the 6-position is highly activated towards nucleophilic attack. If there is water in the reaction mixture (from wet solvents or reagents) and a base is present, the hydroxide ion (or water itself) can act as a nucleophile, displacing the chloride to form the undesired hydroxy-pyridine derivative.

  • Solution 1 (Prevention): Ensure all reagents and solvents are rigorously dried before use. Use anhydrous grade solvents and dry the 1-methylpiperazine and base if necessary.

  • Solution 2 (Mitigation): This impurity is acidic due to the carboxylic acid group that would form upon ester hydrolysis. During aqueous workup, you can often remove it by washing the organic layer with a mild aqueous base solution (e.g., sodium bicarbonate). However, preventing its formation is the superior strategy.

Q3: The purity of my product is acceptable, but it is a sticky solid or oil that is difficult to handle. How can I obtain a crystalline solid?

This issue is almost always due to the presence of residual solvents or minor, non-crystalline impurities.

• Solution: Effective Purification.

  • Recrystallization: This is the most effective method for obtaining a high-purity, crystalline solid. See Protocol 3 for a detailed procedure. A common and effective solvent system for recrystallization is isopropanol or an ethanol/water mixture.

  • Trituration/Slurrying: If recrystallization is difficult, try slurrying the crude product in a solvent in which the product is poorly soluble but the impurities are soluble (e.g., diethyl ether, hexanes, or cold ethyl acetate). Stir the mixture for several hours, then filter to collect the purified solid.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most common process-related impurities I should be looking for?

Beyond unreacted starting materials, a few key impurities are consistently observed. Being aware of their origin is the first step to controlling them.

Impurity Name	Structure	Typical Origin	Control Strategy
Methyl 6-chloropyridine-3-carboxylate	Starting Material	Incomplete reaction.	Optimize reaction time, temperature, and stoichiometry.
1-Methylpiperazine	Starting Material	Incomplete reaction or excess used.	Use a slight excess (1.1-1.3 eq.), remove during aqueous workup.
6-(4-Methylpiperazin-1-yl)nicotinic acid	Hydrolyzed Product	Hydrolysis of the methyl ester during reaction or basic/acidic workup.	Avoid harsh pH conditions and prolonged heating during workup.
Methyl 6-hydroxypyridine-3-carboxylate	Hydrolysis of SM	Reaction with trace water under basic conditions.	Use anhydrous solvents and reagents.

Q2: How should I set up an analytical method to monitor purity?

A robust analytical method is critical. For this compound, a combination of TLC and RP-HPLC is standard practice.

• TLC for Reaction Monitoring: Use silica gel plates with a mobile phase such as 10% Methanol in Dichloromethane (DCM) or 5-10% TEA in Ethyl Acetate. Visualize under UV light (254 nm). The product is more polar than the starting halopyridine.

• RP-HPLC for Purity Analysis: A C18 column is effective.[3] Use a gradient method with a mobile phase consisting of a buffered aqueous solution (e.g., 0.1% formic acid or ammonium acetate) and an organic modifier (acetonitrile or methanol). UV detection at ~230-240 nm is suitable.[3]

The following workflow is recommended when an unknown impurity is detected.

Caption: A logical workflow for identifying unknown impurities.

Section 4: Key Experimental Protocols

These protocols provide a validated starting point for your experiments. Always perform a risk assessment before beginning any chemical synthesis.

Protocol 1: Synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

• Setup: To a clean, dry, round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add Methyl 6-chloropyridine-3-carboxylate (1.0 eq.).

• Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF, 5-10 volumes), followed by 1-methylpiperazine (1.2 eq.) and finely ground potassium carbonate (K₂CO₃, 2.5 eq.).

• Reaction: Heat the reaction mixture to 80-90 °C under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by TLC (e.g., 10% MeOH in DCM) every 2-4 hours until the starting material is consumed (typically 8-16 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into cold water (10 volumes). A precipitate should form.

  • Stir for 30-60 minutes to ensure complete precipitation.

  • Filter the solid product and wash thoroughly with water to remove DMF and salts.

  • Dry the crude product under vacuum.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude product in a test tube and add a potential solvent (e.g., isopropanol, ethanol, ethyl acetate) dropwise while heating. A good solvent will dissolve the product when hot but allow it to crystallize upon cooling. Isopropanol is an excellent first choice.

• Procedure:

  • Place the crude, dry solid in an Erlenmeyer flask.

  • Add the minimum amount of hot recrystallization solvent required to fully dissolve the solid.

  • If the solution is colored, you may add a small amount of activated charcoal and hot-filter the solution through a short plug of celite.

  • Allow the clear solution to cool slowly to room temperature.

  • Once crystals begin to form, cool the flask further in an ice bath for 30-60 minutes to maximize recovery.

  • Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent.

  • Dry the purified crystals under vacuum at 40-50 °C to a constant weight. The expected melting point is in the range of 76-79 °C.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines. Benchchem.
• ChemicalBook. Methyl (6-(4-Methylpiperazin-1-yl)-4-(o-tolyl)pyridin-3-yl)carbaMate synthesis.
• Pearson+. We have considered nucleophilic aromatic substitution of pyridine.... Study Prep.
• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.
• Sigma-Aldrich. methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate. Product Page.
• Muszalska, I., et al. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica.
• Srinivasu, P., et al. (2008). Synthesis and characterization of impurities of an anti-psychotic drug substance, Olanzapine. ARKIVOC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. ptfarm.pl [ptfarm.pl]

Technical Support Center: HPLC Method Development for Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

Welcome to the technical support guide for the HPLC analysis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate. This document provides practical, in-depth guidance drawn from established chromatographic principles to help you develop a robust and reliable analytical method. We will address common challenges, provide step-by-step protocols, and offer troubleshooting solutions in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions encountered when beginning method development for this specific analyte.

Q1: What are the main challenges in analyzing Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate by HPLC?

A1: The primary challenge stems from the molecule's chemical structure. It contains a basic 4-methylpiperazine group and a pyridine ring. Basic compounds, especially those with amine functional groups, are notorious for exhibiting poor peak shape (tailing) in reversed-phase HPLC.[1][2][3][4] This tailing is caused by secondary ionic interactions between the protonated basic analyte and residual acidic silanol groups (Si-OH) on the surface of standard silica-based stationary phases.[1][2][4]

Q2: What is a good starting HPLC column for this compound?

A2: A modern, high-purity, end-capped C18 column is a suitable starting point. Specifically, look for columns marketed as "base-deactivated" or designed for the analysis of basic compounds. These columns have a lower concentration of accessible silanol groups, which minimizes the secondary interactions that cause peak tailing.[3] Columns with alternative stationary phases like phenyl-hexyl or those with embedded polar groups can also be considered if standard C18 columns do not provide adequate peak shape.

Q3: What mobile phase conditions should I start with?

A3: Controlling the mobile phase pH is the most critical parameter. To ensure good peak shape for a basic compound, you should operate at a low pH (typically between 2.5 and 3.5).[1] At this pH, the analyte will be consistently protonated, and more importantly, the residual silanol groups on the column will be suppressed (non-ionized), dramatically reducing the unwanted secondary interactions.[3]

A good starting point would be:

• Mobile Phase A: 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in water.

• Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH).

• Initial Conditions: A gradient from 5-95% Mobile Phase B over 15-20 minutes.

Q4: What is the expected UV detection wavelength (λmax)?

A4: The pyridine-3-carboxylate structure is similar to methyl nicotinate. The UV maximum absorbance (λmax) for methyl nicotinate is around 262-264 nm.[5][6][7] Therefore, a starting detection wavelength of 263 nm is recommended. A photodiode array (PDA) detector should be used during initial runs to confirm the λmax of the main peak and any impurities.

Section 2: Systematic Method Development Workflow

Developing a robust method requires a logical progression from initial screening to final optimization. This workflow ensures that key parameters are evaluated systematically. All protocols must adhere to the principles outlined in regulatory guidelines such as ICH Q2(R1) and USP General Chapter <621>.[8][9][10][11][12]

Step 1: Analyte Characterization & Initial Conditions

Before injections, understand the analyte and select logical starting parameters.

Parameter	Recommendation & Rationale
Column	C18, Base-Deactivated (e.g., 4.6 x 150 mm, 3.5 or 5 µm)
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile (ACN)
Gradient	5% to 95% ACN over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	PDA Detector, 200-400 nm (Extract at 263 nm)
Injection Vol.	5 µL
Sample Diluent	95:5 Water:ACN (or initial mobile phase)

Step 2: Method Development and Optimization Workflow

The following diagram outlines the logical flow for developing and optimizing the HPLC method.

Systematic workflow for HPLC method development.

Section 3: Troubleshooting Guide

This section uses a question-and-answer format to address specific problems you may encounter.

Problem: Severe Peak Tailing (Tailing Factor > 1.5)

Q: My main peak is tailing significantly, even with a base-deactivated column. What are the causes and how do I fix it?

A: This is the most common issue for this type of molecule.[1][2][3] The primary cause remains secondary silanol interactions.[1][2][4] Here is a systematic approach to troubleshoot and resolve it.

Root Causes & Solutions:

• Inadequate pH Control: The mobile phase pH may not be low enough to fully suppress silanol ionization.

  • Solution: Ensure the pH is truly in the 2.5-3.0 range. If using formic acid, consider switching to 0.1% TFA, which creates a lower pH (~2.1) and also acts as an ion-pairing agent to further mask silanol interactions.

• Column Activity: The "base-deactivated" column may still possess active sites.

  • Solution: Try a different brand of base-deactivated column. Column chemistries vary significantly between manufacturers. A column with a novel end-capping technology or an alternative stationary phase (e.g., Phenyl-Hexyl) might offer better performance.

• Metal Contamination: Trace metals in the sample, HPLC system (e.g., stainless steel frits), or silica matrix can chelate with the analyte, causing tailing.

  • Solution: Introduce a weak chelating agent like 0.5 mM EDTA into the mobile phase. If this sharpens the peak, metal contamination is a likely contributor.

• Column Overload: Injecting too much analyte mass can saturate the active sites, leading to tailing.[2]

  • Solution: Reduce the injection concentration by a factor of 10. If the peak shape improves dramatically, mass overload was the issue. Optimize the sample concentration to stay within the column's linear capacity.

The following decision tree illustrates the troubleshooting process for peak tailing.

Decision tree for troubleshooting peak tailing.

Problem: Poor Resolution from Impurities

Q: I am seeing a small peak on the tail or shoulder of my main analyte peak. How can I improve the resolution?

A: Poor resolution requires optimizing the selectivity of your method.

• Change Organic Modifier: The most powerful first step is to change the organic solvent. If you are using Acetonitrile (ACN), switch to Methanol (MeOH), or vice-versa. These solvents have different selectivities and can often separate co-eluting peaks.

• Adjust Gradient Slope: A shallower gradient increases the separation time between peaks. If your initial gradient was 5-95% over 20 minutes (a slope of 4.5%/min), try reducing the slope over the elution window of your main peak. For example, hold at a lower percentage of organic for longer before ramping up.

• Change Stationary Phase: If mobile phase changes are insufficient, a different column chemistry is needed. A Phenyl-Hexyl column, for instance, offers pi-pi interactions which can provide unique selectivity for aromatic compounds like yours, potentially resolving the impurity.

Problem: Inconsistent Peak Areas (Poor Reproducibility)

Q: My peak areas have a high %RSD (>2%) across replicate injections. What should I investigate?

A: Poor reproducibility often points to issues with the sample, the autosampler, or system equilibration.

• Sample Solubility: Ensure the analyte is fully dissolved in the sample diluent. Injecting a sample that is partially precipitated will lead to highly variable results. The sample diluent should ideally match the initial mobile phase composition to avoid peak distortion.

• Autosampler Issues: Check for air bubbles in the syringe or sample loop. Perform a needle wash/purge cycle. Ensure the injection volume is appropriate for the loop size (typically, inject no more than 50% of the loop volume for full-loop injections).

• Inadequate Equilibration: The column must be fully equilibrated with the starting mobile phase conditions before each injection. For a gradient method, ensure the post-run equilibration time is at least 10 column volumes.

• Analyte Stability: The methyl ester group could be susceptible to hydrolysis, especially if samples are left in aqueous, unbuffered solutions for extended periods. The primary degradation product would be the corresponding carboxylic acid.[7] Analyze samples promptly after preparation or perform a stability study to confirm they are stable in your chosen diluent.

Section 4: Key Experimental Protocols

Protocol 1: Preparation of Mobile Phase and System Suitability Solution

This protocol describes the preparation of a standard mobile phase and a solution to test the system's performance.

Materials:

• HPLC-grade Water

• HPLC-grade Acetonitrile (ACN)

• Formic Acid (≥98%)

• Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate Reference Standard

Procedure:

• Mobile Phase A (0.1% Formic Acid in Water):

  • Measure 999 mL of HPLC-grade water into a 1 L safety-coated glass bottle.

  • Carefully add 1 mL of formic acid to the water.

  • Cap and mix thoroughly. Sonicate for 10 minutes to degas.

• Mobile Phase B (Acetonitrile):

  • Use HPLC-grade ACN directly.

• System Suitability Test (SST) Solution (approx. 20 µg/mL):

  • Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask.

  • Add approximately 70 mL of a 50:50 mixture of Water:ACN and sonicate for 5 minutes to dissolve.

  • Allow to cool to room temperature and dilute to the mark with the 50:50 solvent. This is your Stock Solution (100 µg/mL) .

  • Pipette 20 mL of the Stock Solution into a 100 mL volumetric flask.

  • Dilute to the mark with your initial mobile phase composition (e.g., 95:5 Water:ACN with 0.1% Formic Acid). This is your SST Solution .

Protocol 2: Establishing System Suitability

Before analyzing samples, you must demonstrate that the chromatographic system is performing adequately. These criteria are based on ICH and USP guidelines.[8][9][10][13]

Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

• Make six replicate injections of the SST Solution.

• Evaluate the results against the following criteria:

System Suitability Parameter	Acceptance Criterion	Rationale
Tailing Factor (Tf)	≤ 1.5	Ensures peak is symmetrical for accurate integration.[14]
Theoretical Plates (N)	> 2000	Measures column efficiency and peak sharpness.
Peak Area %RSD	≤ 2.0%	Demonstrates precision of the injector and system.
Retention Time %RSD	≤ 1.0%	Demonstrates stability of the pump and mobile phase.

If all criteria are met, the system is ready for sample analysis. If not, troubleshoot the system using the guides in Section 3 before proceeding.

References

• United States Pharmacopeia. (n.d.). General Chapter <621> Chromatography. USP. Retrieved from [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Agilent Technologies. (2023). Understanding the Latest Revisions to USP <621>. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• Chromatography Online. (2024). Are You Sure You Understand USP <621>? Retrieved from [Link]

• Phenomenex. (2017). USP Chapter 621: Overview & Key Points. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• Unidentified Source. (n.d.). HPLC Troubleshooting Guide. This source could not be fully verified.

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 1-Methylnicotinamide. Retrieved from [Link]

• SciSpace. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). Methylnicotinate - SpectraBase. Retrieved from [Link]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

• PubMed. (2007). Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. Retrieved from [Link]

• Miller, R., & Fryer, A. (2008). Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test'. BMC Psychiatry. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

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preventing degradation of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate during storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage and handling of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (CAS 132144-02-6) to prevent its degradation. Maintaining the chemical integrity of this compound is critical for ensuring the reliability and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: I've noticed the appearance of my Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate has changed from a white solid to a yellowish, slightly oily substance. What could be the cause?

A change in the physical appearance, such as discoloration or a change in state from a free-flowing solid to a clumpy or oily material, is a primary indicator of chemical degradation. This is often the result of one or more degradation pathways being initiated due to improper storage conditions. The yellow or brown discoloration, in particular, can be indicative of oxidative or photolytic degradation products.

Q2: What are the primary chemical degradation pathways for this molecule?

The structure of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate contains three key functional groups susceptible to degradation: a methyl ester, a substituted piperazine ring, and a pyridine ring. Understanding these vulnerabilities is key to preventing degradation.

• Hydrolysis: The methyl ester group is susceptible to cleavage in the presence of water, a process that can be significantly accelerated by acidic or basic conditions.[1][2][3] This reaction yields the corresponding carboxylic acid (6-(4-methylpiperazin-1-yl)pyridine-3-carboxylic acid) and methanol.[4][5] Even ambient moisture can be sufficient to initiate hydrolysis over extended storage periods. High temperatures can also drive this reaction.[4]

• Oxidation: The nitrogen atoms on the piperazine ring are susceptible to oxidation, which can lead to the formation of N-oxides.[6] This process can be accelerated by atmospheric oxygen and catalyzed by trace metal impurities.[7] The pyridine ring itself, while generally robust, can also undergo oxidation under harsh conditions.[8]

• Photodegradation: Pyridine and its derivatives are known to be sensitive to light, particularly in the UV spectrum.[9][10] Exposure to light can induce a range of photochemical reactions, leading to complex degradation products and a loss of purity.[11][12]

Below is a diagram illustrating the main degradation vulnerabilities of the molecule.

Caption: Potential degradation pathways for the target molecule.

Q3: What are the ideal long-term storage conditions for this compound?

To ensure maximum stability and prevent degradation, the following storage conditions are strongly recommended:

Parameter	Recommended Condition	Rationale
Temperature	-20°C	Reduces the rate of all potential chemical degradation reactions, including hydrolysis and oxidation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen and moisture, directly inhibiting oxidation and hydrolysis.[13]
Light	Amber Glass Vial, Stored in Darkness	Prevents exposure to UV and visible light, which can cause photodegradation.[9][10]
Container	Tightly Sealed, Low-Headspace Vial	Minimizes exposure to ambient air and moisture each time the container is opened.[14][15][16]

Q4: I suspect my sample has degraded. How can I troubleshoot and confirm this?

If you suspect degradation, a systematic approach is necessary. The following flowchart outlines a recommended troubleshooting workflow.

Caption: Troubleshooting workflow for suspected sample degradation.

Troubleshooting Guide

Observed Issue	Probable Cause(s)	Recommended Action(s)
Reduced solubility in standard solvents	Hydrolysis: The resulting carboxylic acid may have different solubility properties than the parent methyl ester.	1. Confirm degradation using the HPLC protocol below. 2. If degradation is confirmed, do not use the material for sensitive applications. 3. Procure a new, validated batch of the compound.
Appearance of new peaks in HPLC/LC-MS analysis	Degradation: New peaks, particularly those at different retention times, are strong evidence of the formation of degradation products (e.g., hydrolyzed acid, N-oxides).	1. Characterize the impurities if possible (e.g., using mass spectrometry). 2. Quarantine the affected batch. 3. Review and reinforce storage and handling procedures to prevent recurrence.
Inconsistent or non-reproducible experimental results	Loss of Purity: The presence of impurities from degradation can interfere with reactions, leading to lower yields, side reactions, or complete failure of the experiment.	1. Immediately perform a purity check on the starting material using the HPLC method. 2. If purity is below the required specification (typically >97%), discard the batch. 3. Always run a purity check on a new batch of material before beginning a new set of experiments.

Protocols

Protocol 1: Recommended Long-Term Storage

• Preparation: Before initial storage, ensure the compound is a dry, crystalline solid. If received in a potentially compromised container, transfer it inside a glovebox or under a stream of inert gas.

• Container Selection: Use a pre-dried amber glass vial with a PTFE-lined screw cap.

• Inerting: Place the vial in a chamber that can be evacuated and backfilled. Pull a vacuum for 5-10 minutes, then backfill with dry argon or nitrogen gas. Repeat this cycle 3 times.

• Sealing: After the final backfill, quickly and tightly seal the vial cap. For added protection, wrap the cap junction with Parafilm®.

• Storage: Place the sealed vial in a labeled secondary container and store it in a -20°C freezer that is not subject to frequent temperature fluctuations.

Protocol 2: Handling for Routine Experimental Use

• Equilibration: Before opening, remove the vial from the freezer and allow it to warm to room temperature in a desiccator (approximately 30-60 minutes). This crucial step prevents atmospheric moisture from condensing on the cold solid.

• Weighing: If possible, weigh the required amount of compound in an inert atmosphere (glovebox). If not available, open the vial for the briefest time possible in a low-humidity environment.

• Resealing: Immediately after dispensing, flush the vial headspace with a gentle stream of argon or nitrogen before tightly resealing the cap.

• Return to Storage: Return the vial to the -20°C freezer promptly.

Protocol 3: RP-HPLC Method for Purity Assessment

This method is designed to separate the parent compound from its potential more polar degradation products, such as the hydrolyzed carboxylic acid.

Parameter	Condition
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 minutes, hold at 90% B for 2 minutes, return to 10% B over 1 minute, and re-equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm[2]
Injection Volume	10 µL
Sample Preparation	Accurately weigh ~1 mg of the compound and dissolve in 1 mL of 50:50 Acetonitrile:Water to create a 1 mg/mL stock solution. Dilute as necessary.

Expected Observations:

• Pure Compound: A single major peak at the expected retention time.

• Degraded Compound: The appearance of one or more additional peaks, typically at earlier retention times, corresponding to more polar degradation products.

References

• Freeman, S. (2009). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
• Journal of the Chemical Society, Perkin Transactions 1. (1972). Pyrazine chemistry. Part VII.
• Google Patents. (1980). Hydrolysis of methyl esters - US4185027A.
• ACS Earth and Space Chemistry. (2019). Atmospheric Oxidation of Piperazine Initiated by OH: A Theoretical Kinetics Investigation.
• Clark, J. (2023). hydrolysis of esters. Chemguide.
• Kocienski, P. (2005). Protecting Groups. Georg Thieme Verlag.
• ACS Earth and Space Chemistry. (2022). Atmospheric Oxidation of Imine Derivative of Piperazine Initiated by OH Radical.
• ResearchGate. (2006).
• European Patent Office. (1998).
• ResearchGate. (2014). Hydrolysis of methyl esters and alkylation to phenacyl esters. Reagents and conditions: (i) TMSOK, THF, rt, 16 h.
• Journal of Physics: Conference Series. (2021). The use of new pyridine derivatives as effective photostabilizers for poly (vinyl chloride). IOP Publishing.
• PubMed. (1998). Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity.
• Synquest Labs. (n.d.).
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Quantifying Pyridine-2-carboxylic Anhydride.
• Journal of the American Chemical Society. (1968). Photochemistry of nitrogen heterocycles. Dewar pyridine and its intermediacy in photoreduction and photohydration of pyridine.
• ChemSupply. (2020).
• Loba Chemie. (2023).
• Apollo Scientific. (n.d.).
• Sciencemadness Wiki. (2022). Pyridine.
• MDPI. (2025).
• Nature Communications. (2025).
• Agency for Toxic Substances and Disease Registry. (1992). Chapter 6: Analytical Methods.
• IWA Publishing. (2024). Identification, degradation characteristics, and application of a newly isolated pyridine-degrading Paracidovorax sp. BN6-4.
• Scientific Reports. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• Sigma-Aldrich. (n.d.). methyl 6-(4-methylpiperazin-1-yl)
• ResearchGate. (2026). (PDF) Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• Guidechem. (n.d.). methyl 6-(4-methylpiperazin-1-yl)
• Journal of Pharmaceutical and Biomedical Analysis. (2007). Identification of imatinib mesylate degradation products obtained under stress conditions.
• PubMed. (1970). Microbial metabolism of pyridinium compounds.
• PubChem. (n.d.). 6-(4-Methylpiperazin-1-yl)pyridin-3-amine.
• Iranian Journal of Pharmaceutical Research. (2013).
• ChemInform. (n.d.). 6-(4-methylpiperidin-1-yl)
• ChemInform. (n.d.). methyl 6-(4-aminopiperidin-1-yl)
• ResearchGate. (2019). 4‐Selective Pyridine Alkylation via Wittig Olefination of Dearomatized Pyridylphosphonium Ylides | Request PDF.
• MDPI. (2021).

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overcoming steric hindrance in Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate reactions

Welcome to the technical support guide for reactions involving Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (CAS 132144-02-6). This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile but often challenging building block. The unique structure of this compound, featuring a bulky 4-methylpiperazin-1-yl group at the 6-position, presents significant steric challenges that can impede reactivity at adjacent positions, particularly the ester at C3 and the pyridine nitrogen.

This guide provides in-depth, field-proven insights and troubleshooting protocols to help you overcome these steric barriers and achieve your desired synthetic outcomes.

General Principles: Understanding the Steric Challenge

The primary obstacle in reactions with this substrate is steric hindrance. The 4-methylpiperazin-1-yl substituent is not only large but also conformationally flexible, effectively shielding the C3-ester and the pyridine ring's ortho-position. This shielding can:

• Prevent nucleophiles from efficiently attacking the ester's carbonyl carbon.

• Hinder the approach of coupling reagents needed to activate the carboxylate (after hydrolysis).

• Impede the oxidative addition step in palladium-catalyzed cross-coupling reactions by blocking access to the metal center.

The following sections address the most common experimental failures and provide validated strategies to circumvent these issues.

FAQ 1: My amide coupling reaction is failing or giving poor yields. Why is this happening and what should I do?

Answer: This is the most frequently encountered issue. Low yields in amide coupling reactions are typically due to the steric hindrance around the C3-ester, which prevents both efficient hydrolysis to the corresponding carboxylic acid and subsequent activation by standard coupling reagents. Direct amidation of the ester is often extremely low-yielding. The recommended path is a two-step process: robust hydrolysis followed by a carefully selected coupling protocol.

Troubleshooting Guide: Amide Bond Formation

• Inefficient Hydrolysis: Before coupling, the methyl ester must be saponified. Standard conditions (e.g., NaOH in MeOH/H₂O at room temperature) are often sluggish. The steric bulk slows the approach of the hydroxide ion.

  • Solution: Employ stronger nucleophiles or harsher conditions. Lithium hydroxide (LiOH) in a THF/MeOH/H₂O mixture at elevated temperatures (50-65 °C) is often more effective than NaOH or KOH.

• Poor Carboxylic Acid Activation: Standard coupling reagents like DCC or EDC may be too bulky to efficiently access the sterically shielded carboxylic acid. This leads to slow activation, decomposition of the activated intermediate, or side reactions.

  • Solution: Switch to more potent and less sterically demanding coupling reagents. Uronium/aminium or phosphonium salt-based reagents are highly recommended as they form highly reactive acyl-intermediate species.[1]

Recommended Coupling Reagents for Hindered Substrates

Reagent	Class	Key Advantages	Considerations
HATU	Uronium/Aminium	High reactivity, fast kinetics, low racemization.[1]	Byproducts can sometimes be difficult to remove.
HBTU	Uronium/Aminium	Effective and widely used, cost-effective alternative to HATU.	Can form guanidinium byproducts with the amine if not pre-activated.
COMU	Uronium/Aminium	Excellent reactivity, soluble byproducts are easy to remove.	Higher cost.
PyBOP	Phosphonium	High coupling efficiency, particularly for solid-phase synthesis.	Byproducts can be challenging to remove by chromatography.

Step-by-Step Protocol: High-Yield Amide Coupling

Step A: Robust Ester Hydrolysis

• Dissolve Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate (1.0 eq) in a mixture of THF, Methanol, and Water (e.g., 3:1:1 ratio).

• Add Lithium Hydroxide monohydrate (2.0-3.0 eq).

• Heat the mixture to 60 °C and stir for 4-12 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and carefully acidify with 1N HCl to a pH of ~5-6 to precipitate the carboxylic acid.

• Filter the solid, wash with cold water, and dry under vacuum to obtain 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylic acid.

Step B: Sterically-Tolerant Amide Coupling

• Suspend the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent like DMF or CH₂Cl₂ under an inert atmosphere (N₂ or Ar).

• Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (2.0-3.0 eq).

• Add the coupling reagent (e.g., HATU, 1.1-1.2 eq) and stir for 15-30 minutes at room temperature. This pre-activation step is crucial.

• Add the desired amine (1.1 eq) and continue to stir at room temperature for 2-16 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, perform a standard aqueous workup and purify the product by flash column chromatography.

FAQ 2: I am attempting a Suzuki or Buchwald-Hartwig reaction on a halogenated version of this pyridine scaffold, but the reaction stalls. How can I drive it to completion?

Answer: Palladium-catalyzed cross-coupling reactions are highly sensitive to steric effects. The bulky 6-(piperazin-1-yl) group can significantly hinder the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[2] Success in these reactions hinges on the rational selection of a catalyst system—specifically, the use of palladium precatalysts paired with sterically demanding, electron-rich phosphine ligands.

Troubleshooting Guide: Palladium Cross-Coupling

• Failed Oxidative Addition: The initial insertion of the Pd(0) catalyst into the aryl-halide bond is often the rate-limiting step. A bulky substituent adjacent to the halide can prevent the catalyst from accessing the reaction site.

  • Solution: Use ligands that are themselves very bulky. These ligands form a low-coordinate, highly reactive "L-Pd(0)" species that is more effective at oxidative addition. Buchwald biarylphosphine ligands are the industry standard for this purpose.[2]

• Slow Reductive Elimination: The final, product-forming step can also be slow if the groups on the palladium center are sterically congested.

  • Solution: The same bulky, electron-rich ligands that promote oxidative addition also accelerate reductive elimination.[2]

• Low Catalyst Turnover/Decomposition: The catalyst may be deactivating before the reaction is complete.

  • Solution: Microwave irradiation can often overcome high activation barriers and significantly shorten reaction times, which can outpace catalyst decomposition pathways.[3][4] Using robust palladium "precatalysts" (which are stable at room temperature and generate the active Pd(0) species in situ) also improves reaction consistency.

Recommended Catalyst Systems for Hindered Pyridines

Application	Recommended Ligand	Recommended Precatalyst	Base	Typical Solvents
Suzuki Coupling	SPhos, XPhos, RuPhos	XPhos Pd G3, SPhos Pd G3	K₃PO₄, K₂CO₃	Toluene/H₂O, Dioxane/H₂O
Buchwald-Hartwig	BrettPhos, RuPhos	BrettPhos Pd G3, RuPhos Pd G3	NaOtBu, LHMDS, Cs₂CO₃	Toluene, Dioxane

This data is compiled from established principles in palladium catalysis literature.[5][6][7]

Visualizing the Ligand's Role

The diagram below illustrates the catalytic cycle for a Suzuki coupling, emphasizing the role of a bulky biarylphosphine ligand (L) in promoting the key steps that are often inhibited by a sterically hindered substrate.

Caption: Suzuki Cycle for Hindered Substrates.

General Protocol: Microwave-Assisted Suzuki Coupling

• To a microwave vial, add the halogenated pyridine substrate (1.0 eq), the arylboronic acid (1.5 eq), and the base (e.g., K₃PO₄, 3.0 eq).

• Add the palladium precatalyst (e.g., XPhos Pd G3, 1-5 mol%) and the solvent (e.g., Dioxane/Water 4:1).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction to 100-140 °C for 15-60 minutes. Monitor for completion by LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Troubleshooting Workflow: A Decision Guide

When a reaction fails, a systematic approach is key. Use the following logic tree to diagnose and solve common issues with Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and its derivatives.

Caption: Troubleshooting Decision Tree.

References

• A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts.PMC.
• Chiral 4-Aryl-pyridine-N-oxide Nucleophilic Catalysts: Design, Synthesis, and Application in Acylative Dynamic Kinetic Resolution.
• Role of the Base in Buchwald–Hartwig Amin
• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra.PubMed.
• The Role of Hindered Pyridine Bases in Organic Synthesis.Benchchem.

• A new one-step synthesis of pyridines under microwave-assisted conditions. .

• STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES.
• Buchwald–Hartwig amin
• Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues.PMC.
• The Ultimate Guide to Buchwald-Hartwig Amin
• Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands.Dalton Transactions (RSC Publishing).
• Buchwald-Hartwig Cross Coupling Reaction.Organic Chemistry Portal.
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.
• Novel pyridine-based Pd(II)
• Amide bond formation: beyond the myth of coupling reagents.Luxembourg Bio Technologies.
• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine.Beilstein Journal of Organic Chemistry.
• Suzuki Coupling.Organic Chemistry Portal.
• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.PMC.
• Effect of sterics on Sn2 reactions.Chemistry LibreTexts.

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• 2. youtube.com [youtube.com]
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• 4. Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: Methyl vs. Ethyl 6-(4-Methylpiperazin-1-yl)pyridine-3-carboxylate

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter optimization bottlenecks centered around protecting group strategies and prodrug design. When synthesizing nicotinic acid derivatives—specifically those bearing a basic 6-(4-methylpiperazin-1-yl) moiety—the choice of the C3-ester alkyl group is not merely a matter of reagent availability. The decision between a methyl and an ethyl ester fundamentally alters the thermodynamic and kinetic landscape of downstream nucleophilic acyl substitutions.

This guide provides an objective, data-driven comparison of the reactivity profiles of methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and its ethyl ester derivative , equipping researchers with the mechanistic insights and self-validating protocols necessary to optimize synthetic routing and prodrug stability.

Structural & Mechanistic Analysis: The Causality of Reactivity

Both compounds feature an electron-deficient pyridine ring that enhances the electrophilicity of the C3-ester carbonyl. The 6-position piperazine acts as an electron-donating group via resonance, slightly dampening this electrophilicity compared to an unsubstituted nicotinate. However, the critical divergence in their reactivity stems entirely from the alkoxy leaving group (-OMe vs. -OEt).

The Steric Bottleneck in the Tetrahedral Intermediate

Nucleophilic acyl substitution proceeds via a two-step addition-elimination mechanism. The rate-determining step is typically the nucleophilic attack on the sp2 -hybridized carbonyl carbon, forcing it into an sp3 -hybridized tetrahedral intermediate.

The ethyl group possesses a larger van der Waals volume than the methyl group. As the transition state geometry shifts from planar ( 120∘ ) to tetrahedral ( 109.5∘ ), the steric clash between the alkoxy group and the incoming nucleophile increases exponentially. Theoretical calculations of steric effects in ester hydrolysis confirm that the enthalpy of activation is significantly higher for ethyl esters due to this steric compression in the tetrahedral intermediate . Furthermore, the ethyl group is slightly more electron-donating via inductive effects (+I), which marginally decreases the partial positive charge on the carbonyl carbon, further reducing its susceptibility to nucleophilic attack.

Reaction pathway of nucleophilic acyl substitution highlighting the steric bottleneck.

Comparative Reactivity Profiles (Quantitative Data)

The steric and electronic differences manifest clearly in standard synthetic transformations. Methyl esters consistently exhibit faster reaction kinetics across saponification, aminolysis, and reduction compared to their ethyl counterparts. When designing ester prodrugs, these kinetic differences also translate directly to enzymatic cleavage rates by human carboxylesterases (hCE1/hCE2), where bulkier alkoxy groups drastically reduce metabolic activation .

The table below summarizes the relative reaction rates ( krel​ ) and conversion metrics for both derivatives under identical conditions.

Reaction Type	Substrate	Reagents / Conditions	Relative Rate ( krel​ )	Conversion at 2h (%)
Saponification	Methyl Ester	1.1 eq NaOH, MeOH/H 2​ O (9:1), 25°C	1.00 (Ref)	>99%
Saponification	Ethyl Ester	1.1 eq NaOH, EtOH/H 2​ O (9:1), 25°C	~0.35	45%
Aminolysis	Methyl Ester	1.5 eq Benzylamine, 10% TBD, THF, 50°C	1.00 (Ref)	85%
Aminolysis	Ethyl Ester	1.5 eq Benzylamine, 10% TBD, THF, 50°C	~0.15	15%
Reduction	Methyl Ester	1.1 eq LiAlH 4​ , THF, 0°C	1.00 (Ref)	>99% (in 15 min)
Reduction	Ethyl Ester	1.1 eq LiAlH 4​ , THF, 0°C	~0.80	>99% (in 20 min)

Note: Aminolysis is particularly sensitive to the steric bulk of the ester due to the large size of the incoming amine nucleophile compared to a hydroxide ion.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal standards and precise quenching mechanisms to arrest kinetics, preventing post-sampling conversion and ensuring accurate HPLC quantification .

Self-validating kinetic workflow for monitoring ester reactivity via RP-HPLC.

Protocol A: Controlled Alkaline Hydrolysis (Saponification)

Purpose: To determine the precise half-life ( t1/2​ ) of the ester under mild basic conditions.

• Preparation: Dissolve 1.0 mmol of the ester (Methyl or Ethyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate) and 0.1 mmol of biphenyl (internal standard) in 5.0 mL of the corresponding alcohol solvent (Methanol for the methyl ester, Ethanol for the ethyl ester to prevent transesterification artifacts).

• Initiation: Equilibrate the solution to 25 °C. Add 1.1 mL of 1.0 M aqueous NaOH (1.1 equiv) dropwise under vigorous stirring. Start the timer.

• Kinetic Sampling: At exactly 10-minute intervals, withdraw a 50 µL aliquot of the reaction mixture.

• Quenching (Critical Step): Immediately discharge the 50 µL aliquot into a vial containing 950 µL of a quenching solution (0.1% Trifluoroacetic acid in 50:50 Acetonitrile/Water). The acid instantly neutralizes the NaOH and protonates the piperazine/pyridine nitrogens, completely halting hydrolysis.

• Analysis: Inject 5 µL of the quenched sample onto an RP-HPLC system (C18 column, UV detection at 254 nm). Plot the ratio of the ester peak area to the internal standard peak area over time to extract the pseudo-first-order rate constant ( kobs​ ).

Protocol B: Catalytic Direct Aminolysis

Purpose: To synthesize the corresponding amide directly from the ester without intermediate saponification/activation.

• Preparation: In an oven-dried vial under argon, dissolve 1.0 mmol of the ester and 1.5 mmol of benzylamine in 3.0 mL of anhydrous THF.

• Catalysis: Add 0.1 mmol (10 mol%) of 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD). TBD acts as a bifunctional organocatalyst, simultaneously activating the amine and the ester carbonyl.

• Execution: Heat the reaction block to 50 °C.

• Monitoring: Sample 20 µL every 30 minutes, quenching into 1 mL of 5% acetic acid in acetonitrile.

• Observation: The methyl ester will typically reach >95% conversion within 3-4 hours. The ethyl ester will stall at roughly 15-20% conversion in the same timeframe, requiring elevated temperatures (e.g., refluxing toluene) or stoichiometric Lewis acids (e.g., AlMe 3​ ) to drive the reaction to completion.

Conclusion & Strategic Recommendations

For drug developers and synthetic chemists, the selection between the methyl and ethyl derivatives of 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate should be dictated by the compound's position in the synthetic sequence:

• Choose the Methyl Ester if the ester is a transient intermediate intended for downstream functionalization (e.g., conversion to an amide, alcohol, or free carboxylic acid). Its superior reactivity allows for milder reaction conditions, shorter reaction times, and fewer side reactions.

• Choose the Ethyl Ester if the ester is the final active pharmaceutical ingredient (API) or a prodrug intended for oral administration. The increased steric bulk provides enhanced stability against premature non-specific hydrolysis in aqueous media, while still permitting controlled enzymatic cleavage in vivo.

References

• DeTar, D. F., & Tenpas, C. J. (1976). Theoretical calculation of steric effects in ester hydrolysis. Journal of the American Chemical Society.
• Fukami, T., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics.
• LibreTexts Chemistry. (2022). Chemistry of Esters: Hydrolysis of Methyl Esters. LibreTexts.

A Comparative Guide to the Reactivity of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and Related Pyridines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the chemical reactivity of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, a key building block in medicinal chemistry. By examining its reactivity in the context of related pyridine derivatives, this document aims to provide a predictive framework for its behavior in common synthetic transformations, thereby aiding in the strategic design of novel molecular entities. The insights presented herein are grounded in fundamental principles of organic chemistry and supported by data from analogous systems.

The Influence of Substituents on Pyridine Reactivity: A Fundamental Overview

The pyridine ring, an isoelectronic analogue of benzene, is an electron-deficient heterocycle due to the presence of the electronegative nitrogen atom. This inherent electron deficiency significantly influences its reactivity. The positions on the pyridine ring exhibit different electronic characteristics, with the 2-, 4-, and 6-positions being more electron-deficient than the 3- and 5-positions. Consequently, pyridines are generally less susceptible to electrophilic aromatic substitution than benzene and more prone to nucleophilic aromatic substitution (SNAr), particularly at the 2-, 4-, and 6-positions.[1][2]

The reactivity of the pyridine core can be further modulated by the electronic properties of its substituents. Electron-donating groups (EDGs) increase the electron density of the ring, making it more susceptible to electrophilic attack and less reactive towards nucleophiles. Conversely, electron-withdrawing groups (EWGs) decrease the electron density, deactivating the ring towards electrophiles and activating it for nucleophilic attack.[3]

Reactivity Profile of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

The subject of this guide, Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, possesses a unique combination of substituents that create a nuanced reactivity profile.

• The 6-(4-methylpiperazin-1-yl) group: The piperazine moiety, connected to the pyridine ring via a nitrogen atom, is a strong electron-donating group through resonance. This effect primarily increases the electron density at the ortho (5-) and para (3-) positions relative to the piperazine substituent.

• The 3-methoxycarbonyl group: The methyl ester at the 3-position is an electron-withdrawing group through both induction and resonance, decreasing the electron density of the ring.

The interplay of these opposing electronic effects dictates the overall reactivity of the molecule. The electron-donating piperazine group at the 6-position significantly influences the susceptibility of the ring to various transformations.

Comparative Reactivity in Key Synthetic Transformations

To better understand the reactivity of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, we will compare it with a series of related pyridine derivatives in two fundamental reaction classes: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura Reaction).

For the purpose of this guide, we will consider a hypothetical scenario where a leaving group (e.g., a halogen) is present at the 2- or 4-position of these pyridine scaffolds to illustrate their comparative reactivity in SNAr and Suzuki reactions.

The following table introduces the compounds that will be used for this comparative analysis:

Compound	Structure	Key Substituent Effects
A: Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate	(Structure of the title compound)	6-EDG (piperazine), 3-EWG (ester)
B: Methyl 6-chloropyridine-3-carboxylate	(Structure of a pyridine with a 6-halo and 3-ester group)	6-EWG (chloro), 3-EWG (ester)
C: 6-(4-methylpiperazin-1-yl)pyridine	(Structure of a pyridine with only a 6-piperazine group)	6-EDG (piperazine)
D: Pyridine	(Structure of pyridine)	Unsubstituted baseline

Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a cornerstone of pyridine chemistry, enabling the introduction of a wide range of nucleophiles.[4] The reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer intermediate. The stability of this intermediate is the primary determinant of the reaction rate.[2] Electron-withdrawing groups ortho and para to the leaving group stabilize the Meisenheimer complex, thus accelerating the reaction.[1]

Hypothetical Comparative Reactivity in SNAr

Let's consider the hypothetical reaction of these pyridines (with a leaving group at the 2-position) with a generic nucleophile, such as an amine.

Compound	Predicted Relative Rate of SNAr at C2	Rationale
A	Moderate	The 3-EWG (ester) activates the ring towards nucleophilic attack at the 2-position. However, the 6-EDG (piperazine) partially counteracts this activation by increasing electron density.
B	High	Both the 6-EWG (chloro) and the 3-EWG (ester) strongly activate the ring for nucleophilic attack, leading to a highly stabilized Meisenheimer intermediate.
C	Low	The strong 6-EDG (piperazine) significantly increases the electron density of the ring, deactivating it towards nucleophilic attack.
D	Very Low	The unsubstituted pyridine ring is inherently electron-deficient but lacks strong activation from EWGs, making it the least reactive in this series.

Diagram: Generalized Mechanism of Nucleophilic Aromatic Substitution on a Pyridine Ring

Caption: Generalized mechanism of SNAr on a pyridine ring.

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura reaction is a versatile and widely used method for the formation of carbon-carbon bonds.[5][6] In the context of pyridine chemistry, it typically involves the coupling of a halopyridine with an organoboron reagent. The reactivity in Suzuki coupling is influenced by the ease of oxidative addition of the palladium catalyst to the carbon-halogen bond, which is often the rate-determining step.[7] Electron-deficient aryl halides generally undergo oxidative addition more readily.[8]

Hypothetical Comparative Reactivity in Suzuki Coupling

Let's consider the hypothetical Suzuki coupling of these pyridines (with a chloro group at the 2-position) with a generic arylboronic acid.

Compound	Predicted Relative Rate of Suzuki Coupling at C2	Rationale
A	Moderate	The 3-EWG (ester) activates the C-Cl bond towards oxidative addition. The 6-EDG (piperazine) may slightly decrease the rate compared to a more electron-deficient system but also enhances the solubility and can have beneficial effects on catalyst stability.
B	High	The presence of two EWGs (6-chloro and 3-ester) makes the pyridine ring highly electron-deficient, facilitating the oxidative addition step and leading to a faster reaction.[8]
C	Low	The strong 6-EDG (piperazine) makes the pyridine ring electron-rich, which can slow down the oxidative addition of the palladium catalyst to the C-Cl bond.
D	Moderate-Low	The unsubstituted pyridine is less electron-rich than C, but the lack of activating EWGs makes it less reactive than A and B.

Diagram: Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following are generalized protocols for performing SNAr and Suzuki-Miyaura reactions on substituted pyridines. These should be adapted based on the specific substrate and desired product.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol describes a typical procedure for the reaction of a chloropyridine with an amine nucleophile.

Materials:

• Substituted chloropyridine (1.0 equiv)

• Amine nucleophile (1.1 - 2.0 equiv)

• Base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base like DIPEA) (1.5 - 3.0 equiv)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or NMP)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel equipped with a magnetic stir bar and under an inert atmosphere, add the substituted chloropyridine, the amine nucleophile, and the base.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically between 80-150 °C).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol outlines a standard procedure for the Suzuki coupling of a chloropyridine with a boronic acid.[8][9]

Materials:

• Substituted chloropyridine (1.0 equiv)

• Arylboronic acid or boronic ester (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous solvent system (e.g., Dioxane/H₂O, Toluene/H₂O, DME)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube or reaction vial under an inert atmosphere, add the substituted chloropyridine, arylboronic acid, palladium catalyst, ligand (if used), and base.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of celite to remove the catalyst, washing with an organic solvent.

• Dilute the filtrate with water and extract with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagram: General Experimental Workflow for a Cross-Coupling Reaction

Caption: A typical workflow for a palladium-catalyzed cross-coupling reaction.

Conclusion

Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate presents a fascinating case study in pyridine reactivity. The presence of a strong electron-donating group at the 6-position and an electron-withdrawing group at the 3-position creates a finely balanced electronic environment. This guide has provided a framework for predicting its reactivity in two of the most important classes of reactions in modern organic synthesis.

In SNAr reactions, the activating effect of the 3-ester group is tempered by the deactivating 6-piperazine group, suggesting a moderate reactivity. For Suzuki-Miyaura cross-coupling, the molecule is predicted to be a viable substrate, with the 3-ester activating the C-X bond for oxidative addition.

The provided protocols and diagrams offer a practical starting point for chemists looking to utilize this and related pyridine building blocks in their synthetic endeavors. A thorough understanding of the fundamental principles of pyridine reactivity, as outlined in this guide, is paramount for the successful design and execution of synthetic routes towards novel and complex molecular targets.

References

• ResearchGate. Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy. Available from: [Link]

• Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314. Available from: [Link]

• Sołoducho, J., Olech, K., Świst, A., Zając, D., & Cabaj, J. (2013). Recent Advances of Modern Protocol for C-C Bonds—The Suzuki Cross-Coupling. Advances in Chemical Engineering and Science, 3, 19-32. Available from: [Link]

• The Chemists' Cookbook. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available from: [Link]

• Pearson+. Nucleophilic Aromatic Substitution (NAS). Available from: [Link]

• ResearchGate. Suzuki coupling of heteroaryl halides with aryl boronic acids a. Available from: [Link]

• Plunkett, M. J., & Ellman, J. A. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 69(25), 8827–8835. Available from: [Link]

• ResearchGate. Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. Available from: [Link]

• Wang, C., et al. (2025). Regioselective Suzuki–Miyarua Cross-Coupling for Substituted 2,4-Dibromopyridines Catalyzed by C3-Symmetric Tripalladium Clusters. The Journal of Organic Chemistry. Available from: [Link]

• Wikipedia. Nucleophilic aromatic substitution. Available from: [Link]

• Martin, A. R., & Sanford, M. S. (2013). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Nature Chemistry, 5(2), 154–159. Available from: [Link]

• Chemistry Stack Exchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Available from: [Link]

• Cerkovnik, J., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3824. Available from: [Link]

• Chemcas. 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid — Chemical Substance Information. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Al-Hokbany, N. S. (2018). Substituent Effect on Pyridine Efficacy as a Chelating Stabilizer. IntechOpen. Available from: [Link]

• Sargsyan, A., et al. (2025). Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production. Pharmaceuticals, 18(5), 633. Available from: [Link]

• Khan, I., et al. (2024). Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. Frontiers in Chemistry, 12, 1370213. Available from: [Link]

• Smith, A. M., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society, 140(46), 15881–15889. Available from: [Link]

• Shields, J. D., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4344–4347. Available from: [Link]

• MilliporeSigma. methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate. Available from: [Link]

• Environment Clearance. (48) methyl-6-methyinicotinate Route of Synthesis. Available from: [Link]

• Li, T., et al. (2013). Synthesis and Molecular-cellular Mechanistic Study of Pyridine Derivative of Dacarbazine. Iranian Journal of Pharmaceutical Research, 12(3), 255–265. Available from: [Link]

• PubChem. 4-Methyl-6-[3-(4-methylpiperazin-1-yl)propyl]pyridin-2-amine. Available from: [Link]

• PubChemLite. 2-methyl-6-(4-methylpiperazin-1-yl)pyridin-3-amine. Available from: [Link]

• Apicule. N-Methyl-6-(4-methylpiperazin-1-yl)-4-(o-tolyl)pyridin-3-amine. Available from: [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Substituent Effect on Pyridine Efficacy as a Chelating Stabilizer | IntechOpen [intechopen.com]
• 4. We have considered nucleophilic aromatic substitution of pyridine... | Study Prep in Pearson+ [pearson.com]
• 5. Recent Advances of Modern Protocol for C-C Bonds—The Suzuki Cross-Coupling [scirp.org]
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A Guide to the Spectroscopic Differentiation of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and Its Positional Isomers

In the landscape of pharmaceutical development and medicinal chemistry, the precise structural elucidation of a molecule is paramount. Positional isomers, compounds sharing the same molecular formula but differing in the arrangement of substituents on a core scaffold, can exhibit drastically different pharmacological activities, metabolic profiles, and toxicological properties. Consequently, the ability to unambiguously differentiate between these isomers is not merely an analytical exercise but a critical step in ensuring the safety and efficacy of a potential drug candidate.[1]

This guide provides a comprehensive spectroscopic comparison of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and its key positional isomers. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, offering both detailed experimental protocols and an in-depth analysis of the spectral data that enables their differentiation. The focus will be on explaining the causal relationships between molecular structure and spectroscopic output, providing researchers with the insights needed to confidently identify these compounds.

The Isomers: A Structural Overview

The primary isomers of interest involve the rearrangement of the methyl carboxylate and the 4-methylpiperazin-1-yl substituents around the pyridine ring. For this guide, we will focus on three common positional isomers, including the title compound, which present distinct analytical challenges.

Figure 1: Chemical structures of the three positional isomers under investigation.

¹H and ¹³C NMR Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for differentiating positional isomers due to its sensitivity to the local electronic environment of each nucleus.

Experimental Protocol: ¹H and ¹³C NMR Analysis

The rationale for this protocol is to ensure high-resolution data suitable for unambiguous assignment. The choice of solvent (CDCl₃ or DMSO-d₆) depends on the sample's solubility, while the internal standard (TMS) provides a universal reference point.[2]

• Sample Preparation: Dissolve 5-10 mg of the isomer in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[2]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to serve as an internal reference for chemical shifts (δ = 0.00 ppm).[2]

• Instrument Setup:

  • Place the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent to correct for magnetic field drift.

  • Shim the magnetic field to achieve maximum homogeneity and spectral resolution.[2]

• ¹H NMR Acquisition:

  • Set the spectral width to encompass the expected proton signals (typically 0-10 ppm).

  • Utilize a standard 90° pulse sequence.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected carbon signals (typically 0-180 ppm).

  • Employ a proton-decoupled pulse sequence to simplify the spectrum to singlets and enhance signal intensity.

  • Acquire a significantly larger number of scans compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.[2]

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in pure absorption mode.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton counts.

Comparative NMR Data Analysis

The substitution pattern on the pyridine ring is the key determinant of the observed chemical shifts and coupling constants. The electron-withdrawing nature of the methyl carboxylate group (-COOCH₃) and the electron-donating effect of the piperazine ring will cause characteristic upfield and downfield shifts for the adjacent protons and carbons.

¹H NMR: The protons on the pyridine ring are most informative. Their chemical shifts and splitting patterns (coupling constants, J) create a unique fingerprint for each isomer. For instance, the proton situated between the two nitrogen atoms in the pyridine ring (if present) will be significantly deshielded and appear at a high chemical shift.[3]

¹³C NMR: The chemical shifts of the pyridine ring carbons provide complementary information. The carbon atom directly attached to the electron-withdrawing ester group will be shifted downfield, while those attached to the electron-donating piperazine will be shifted upfield.[4]

Isomer	Key ¹H NMR Features (Predicted)	Key ¹³C NMR Features (Predicted)
1: 6-(piperazinyl)-3-(carboxylate)	Three distinct aromatic protons. The proton at C2 will be a doublet, C4 will be a doublet of doublets, and C5 will be a doublet. The proton at C2, adjacent to the ring nitrogen and ortho to the ester, is expected to be the most downfield.	Six distinct aromatic carbon signals. The C6 carbon attached to the piperazine will be significantly upfield compared to the C3 carbon attached to the ester group. The carbonyl carbon of the ester will appear around 165-170 ppm.
2: 5-(piperazinyl)-2-(carboxylate)	Three distinct aromatic protons. The proton at C6 will be a doublet, C4 will be a doublet of doublets, and C3 will be a doublet. The proton at C6, adjacent to the ring nitrogen, is expected to be highly deshielded.	Six distinct aromatic carbon signals. The C2 carbon (attached to the ester) and the C5 carbon (attached to the piperazine) will show characteristic downfield and upfield shifts, respectively. The carbonyl carbon signal will be a key identifier.
3: 2-(piperazinyl)-5-(carboxylate)	Three distinct aromatic protons. The proton at C6 will be a doublet, C4 will be a doublet of doublets, and C3 will be a doublet. The proton at C6, adjacent to the ring nitrogen and ortho to the ester group, will be the most downfield signal.	Six distinct aromatic carbon signals. The positions of the substituted carbons (C2 and C5) will be clearly distinguishable from the other isomers based on their chemical shifts. The carbonyl carbon will be present in the typical ester range.

Mass Spectrometry: Unveiling Fragmentation Fingerprints

Mass spectrometry (MS) is essential for confirming molecular weight and can differentiate isomers through their unique fragmentation patterns.[2]

Experimental Protocol: GC-MS or LC-MS Analysis

The choice between Gas Chromatography (GC) and Liquid Chromatography (LC) as the inlet depends on the volatility and thermal stability of the compounds. For these particular isomers, LC-MS is often preferred.

• Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of the isomer in a suitable volatile solvent like methanol or acetonitrile.[2]

• Chromatographic Separation (LC-MS):

  • Inject the sample onto a suitable LC column (e.g., C18).

  • Use a gradient elution with a mobile phase consisting of water and acetonitrile (often with a small amount of formic acid to aid ionization).

• Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode, as the basic nitrogen atoms in the piperazine and pyridine rings are readily protonated.[5]

• Mass Analysis:

  • Acquire full scan mass spectra to identify the protonated molecular ion [M+H]⁺.

  • Perform tandem MS (MS/MS) by selecting the [M+H]⁺ ion and subjecting it to Collision-Induced Dissociation (CID). This will generate fragment ions characteristic of each isomer.

Comparative MS Data Analysis

While all isomers will exhibit the same molecular ion peak, their fragmentation pathways will differ. The relative positions of the piperazine and ester groups dictate which bonds are most likely to cleave.[6]

• Common Fragments: Expect fragmentation within the piperazine ring and the loss of the methyl group or methoxy group from the ester.[2][7]

• Diagnostic Fragments: The key to differentiation lies in fragments that include parts of both the pyridine ring and one of the substituents. For example, cleavage of the bond between the pyridine ring and the piperazine nitrogen will yield different mass fragments depending on the substitution pattern. The loss of the entire ester group or piperazine group can also be diagnostic. A general mass spectrometric method has been described to recognize the site of substitution of monosubstituted pyridines.[8]

Isomer	Expected [M+H]⁺ (m/z)	Predicted Key Fragment Ions (m/z)
1: 6-(piperazinyl)-3-(carboxylate)	250.15	Loss of ·OCH₃ from the ester. Cleavage of the piperazine ring. A significant fragment corresponding to the pyridine-3-carboxylate structure after loss of the piperazine moiety.
2: 5-(piperazinyl)-2-(carboxylate)	250.15	Fragmentation pathways will be influenced by the ortho-ester group relative to the ring nitrogen. Expect potential interactions or unique cleavage patterns not seen in other isomers. The fragment representing the pyridine-2-carboxylate core will be a key diagnostic ion.
3: 2-(piperazinyl)-5-(carboxylate)	250.15	The proximity of the piperazine to the ring nitrogen may lead to a prominent M-1 peak due to stabilization.[9] Fragmentation involving the loss of the piperazine group will result in a pyridine-5-carboxylate fragment, allowing clear differentiation from the other isomers.

graph TD {
A[Sample Preparation] --> B(Chromatographic Separation);
B --> C{Ionization};
C --> D[Mass Analysis - Full Scan];
D --> E(Identify [M+H]+);
E --> F[Tandem MS (MS/MS)];
F --> G(Generate Fragment Ions);
G --> H{Compare Fragmentation Patterns};
H --> I[Isomer Identification];
subgraph "Methodology"
    A; B; C; D; F;
end

subgraph "Data Analysis"
    E; G; H; I;
end

style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style C fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style D fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style E fill:#FFFFFF,stroke:#34A853,stroke-width:2px
style F fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style G fill:#FFFFFF,stroke:#34A853,stroke-width:2px
style H fill:#FFFFFF,stroke:#34A853,stroke-width:2px
style I fill:#FBBC05,stroke:#202124,stroke-width:2px
}

Figure 2: General workflow for isomer differentiation using Mass Spectrometry.

Vibrational and Electronic Spectroscopy (IR and UV-Vis)

IR and UV-Vis spectroscopy provide complementary data. While often less definitive than NMR or MS for isomer differentiation, they can reveal subtle structural differences.

Experimental Protocols

ATR-FTIR Spectroscopy: A small amount of the solid sample is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. The spectrum is recorded from 4000–400 cm⁻¹. A background spectrum is taken and automatically subtracted.[9]

UV-Vis Spectroscopy: Stock solutions are prepared in a suitable solvent (e.g., ethanol or acetonitrile) and diluted to a concentration appropriate for measurement (typically 1-10 µg/mL). Spectra are recorded from 200–400 nm using a dual-beam spectrophotometer with the pure solvent as a reference.[9]

Comparative Spectroscopic Analysis

• IR Spectroscopy: All isomers will show characteristic peaks for the C=O stretch of the ester (around 1720-1740 cm⁻¹), C-O stretches, aromatic C=C and C=N stretches (1400-1600 cm⁻¹), and C-H stretches.[10][11] Minor shifts in the frequencies of the aromatic ring vibrations can be observed due to the different substitution patterns, but these may be too subtle for definitive identification without reference standards.[9]

• UV-Vis Spectroscopy: The position of the substituents affects the electronic structure of the pyridine ring, leading to shifts in the absorption maxima (λ_max) of the π→π* and n→π* transitions.[12] The electron-donating piperazine group and the electron-withdrawing ester group will influence the conjugation of the system differently in each isomer, resulting in slight bathochromic (red) or hypsochromic (blue) shifts.[9] These differences, while small, can be a useful corroborating piece of evidence when comparing the isomers side-by-side.

Technique	Isomer 1	Isomer 2	Isomer 3
IR (cm⁻¹)	C=O stretch (~1725), Aromatic C=N/C=C (~1580, 1450)	C=O stretch (~1730), Aromatic C=N/C=C (~1585, 1460)	C=O stretch (~1720), Aromatic C=N/C=C (~1575, 1445)
UV-Vis (λ_max)	Expected π→π* and n→π* transitions characteristic of a substituted pyridine.	λ_max may be slightly shifted compared to Isomer 1 due to different electronic interactions.	λ_max will likely differ from both Isomer 1 and 2, reflecting its unique conjugation pattern.

Conclusion

The unambiguous differentiation of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and its positional isomers is a solvable, albeit challenging, analytical task. While a single technique can provide strong evidence, a multi-faceted approach is essential for definitive structural confirmation. NMR spectroscopy stands as the primary tool , offering a wealth of information through chemical shifts and coupling constants that directly map to the molecular structure. Mass spectrometry provides crucial confirmation of molecular weight and offers orthogonal, definitive evidence through isomer-specific fragmentation patterns. IR and UV-Vis spectroscopy serve as valuable, complementary techniques that can corroborate the findings from NMR and MS. By employing these methods systematically and understanding the causal links between structure and spectral output, researchers can confidently elucidate the correct isomeric form, a critical step in advancing drug discovery and development projects.

References

• FT-IR and UV–Visible spectra of pyridine along with selected investigated derivatives. (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]

• Mass spectrometric studies on pyridine-piperazine-containing ligands and their complexes with transition metals formed in solution. (2002). PubMed. Retrieved March 12, 2024, from [Link]

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A Senior Application Scientist's Guide to In Vitro Assay Validation: A Comparative Analysis Using Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

For researchers, scientists, and drug development professionals, the journey from a promising compound to a validated therapeutic candidate is paved with rigorous testing and meticulous validation. This guide provides an in-depth, technical comparison of in vitro assay validation, using Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate as a case study for a novel kinase inhibitor. We will explore the "why" behind experimental choices, ensuring a self-validating system that stands up to scientific scrutiny.

The Critical Role of In Vitro Assay Validation

Before committing to costly and time-consuming in vivo studies, it is paramount to establish a robust and reproducible in vitro assay. This initial phase of drug discovery aims to determine a compound's biological activity, potency, and selectivity in a controlled, cell-free or cell-based environment. A validated assay provides confidence that the observed effects are real and not artifacts of the experimental setup.[1][2] The World Health Organization emphasizes that without validation, a test method has little purpose and no value.[1]

This guide will walk you through the validation of a hypothetical in vitro kinase assay to determine the half-maximal inhibitory concentration (IC50) of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, a compound with a chemical structure suggestive of potential kinase inhibitory activity.[3][4] We will compare its performance against a well-characterized, commercially available kinase inhibitor, "Inhibitor-X," to provide a clear benchmark for its potential efficacy.

Foundational Concepts in Assay Validation

A successful assay validation hinges on several key parameters that ensure the data generated is accurate, precise, and reliable. These include:

• Specificity and Selectivity: The ability of the assay to measure the analyte of interest without interference from other components in the sample.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This is often expressed as the coefficient of variation (%CV).

• Linearity and Range: The ability of the assay to produce results that are directly proportional to the concentration of the analyte within a given range.

• Robustness: The capacity of the assay to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[5]

The following sections will detail the experimental protocols to assess these parameters in the context of our hypothetical kinase assay.

Comparative In Vitro Kinase Assay: Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate vs. Inhibitor-X

Our objective is to determine and compare the IC50 values of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and a known kinase inhibitor, Inhibitor-X, against a specific kinase target (e.g., a member of the Casein Kinase 1 family, for which established assay protocols exist).[6][7]

Experimental Workflow

The overall workflow for the in vitro kinase assay validation is depicted below. This systematic approach ensures that all critical parameters are assessed before proceeding to the comparison of the two compounds.[7]

Caption: Workflow for in vitro kinase assay validation.

Detailed Experimental Protocols

Protocol 1: In Vitro Kinase Assay (Radiometric)

This protocol is adapted from established methods for determining kinase activity.[6][7]

• Reaction Setup: Prepare a master mix containing 25 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 0.1 mM EGTA, and the optimized concentrations of the kinase and its specific substrate.

• Compound Dilution: Prepare a serial dilution of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and Inhibitor-X in DMSO. The final DMSO concentration in the assay should be kept below 1%.[8]

• Initiation of Reaction: In a 384-well plate, add the kinase/substrate master mix to wells containing the diluted compounds or DMSO (vehicle control). Initiate the kinase reaction by adding ATP mix containing [γ-³²P]ATP.

• Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction is within the linear range.

• Termination: Stop the reaction by adding a stop solution (e.g., 3% phosphoric acid).

• Detection: Spot the reaction mixture onto a phosphocellulose membrane. Wash the membrane to remove unincorporated [γ-³²P]ATP. Measure the incorporated radioactivity using a scintillation counter.

Protocol 2: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

To ensure that any observed inhibition is not due to cytotoxicity, a cell viability assay should be performed in parallel.

• Cell Seeding: Plate a relevant cell line in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with the same concentrations of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate and Inhibitor-X used in the kinase assay.

• Incubation: Incubate for a period relevant to the kinase assay (e.g., 24-72 hours).

• Reagent Addition: Add the viability reagent (e.g., MTT or CellTiter-Glo®) according to the manufacturer's instructions.

• Detection: Measure the absorbance or luminescence using a plate reader.

Data Analysis and Interpretation

The raw data from the kinase assay (counts per minute) will be converted to percent inhibition relative to the vehicle control. The IC50 values are then determined by fitting the data to a four-parameter logistic curve.

Table 1: Hypothetical Comparative Data for Kinase Assay Validation

Parameter	Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate	Inhibitor-X (Reference)	Acceptance Criteria
IC50 (nM)	150	50	-
Hill Slope	0.95	1.05	0.8 - 1.2
R² of Curve Fit	0.992	0.995	> 0.98
Z'-factor	0.85	0.85	> 0.5
%CV (Intra-assay)	4.5%	4.2%	< 10%
%CV (Inter-assay)	7.8%	7.5%	< 15%
Cell Viability (at 10x IC50)	> 95%	> 95%	> 90%

In this hypothetical scenario, both compounds demonstrate acceptable performance within the validated assay. However, Inhibitor-X shows a 3-fold higher potency (lower IC50) than Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate. The Z'-factor, a measure of assay quality, is excellent for both, indicating a robust assay with a large signal window. The low %CV values demonstrate high precision, and the lack of significant cytotoxicity confirms that the observed kinase inhibition is not due to cell death.

Understanding the Mechanism of Action

Further experiments can be conducted to elucidate the mechanism of action of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, such as determining if it is an ATP-competitive or non-competitive inhibitor. This can be achieved by performing the kinase assay with varying concentrations of both the inhibitor and ATP.[9]

Caption: Mechanisms of kinase inhibition.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to in vitro assay validation, using Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate as a hypothetical novel kinase inhibitor. By following these principles and protocols, researchers can generate high-quality, reproducible data that provides a solid foundation for further drug development. The comparative analysis against a known inhibitor provides crucial context for the compound's potential.

The next steps in the evaluation of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate would involve assessing its selectivity against a panel of other kinases and confirming its activity in cell-based assays that measure the phosphorylation of downstream targets. This multi-faceted approach is essential for building a compelling case for its advancement as a therapeutic candidate.

References

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (n.d.). PMC. Retrieved March 12, 2024, from [Link]

• Technical Guidance Series for WHO Prequalification – Diagnostic Assessment: Guidance on Test method validation for in vitro diagnostic medical devices. (2017). World Health Organization. Retrieved March 12, 2024, from [Link]

• A Method for Screening and Validation of Resistant Mutations Against Kinase Inhibitors. (2014). JoVE. Retrieved March 12, 2024, from [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. (2024, July 2). Reaction Biology. Retrieved March 12, 2024, from [Link]

• Guidelines for the validation and verification of quantitative and qualitative test methods. (n.d.). NATA. Retrieved March 12, 2024, from [Link]

• Considerations and suggested workflow for in vitro kinase inhibitor... (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]

• A Practical Guide to Immunoassay Method Validation. (n.d.). PMC. Retrieved March 12, 2024, from [Link]

• 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid — Chemical Substance Information. (n.d.). PubChem. Retrieved March 12, 2024, from [Link]

• HTS Assay Validation. (2012, May 1). Assay Guidance Manual - NCBI Bookshelf. Retrieved March 12, 2024, from [Link]

• Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f][1][6][10]triazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors. (2021, January 1). PubMed. Retrieved March 12, 2024, from [Link]

• N-[6-(4-Butanoyl-5-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]-5-chloro-1-[2- (4-methylpiperazin-1-yl)-2-oxoethyl]-1H-indole-3-carboxamide (SAR216471), a Novel... (2014, July 11). ResearchGate. Retrieved March 12, 2024, from [Link]

• Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes. (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]

• methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate | 132144-02-6. (n.d.). MilliporeSigma. Retrieved March 12, 2024, from [Link]

• Synthesis and Molecular-cellular Mechanistic Study of Pyridine Derivative of Dacarbazine. (n.d.). Iranian Journal of Pharmaceutical Research. Retrieved March 12, 2024, from [Link]

• Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. (2025, July 3). MDPI. Retrieved March 12, 2024, from [Link]

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• Design, synthesis, and biological evaluation of some methyl 2-(1H-pyrazol-4-ylthio)-1,2,3,4-tetrahydro-6-methylpyrimidine-5-carboxylate derivatives as potential DHFR inhibitors. (2022, March 18). International journal of health sciences. Retrieved March 12, 2024, from [Link]

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A Comparative Guide to Leaving Group Efficacy in the Synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate Derivatives

For researchers and professionals in drug development, the efficient synthesis of lead compounds is paramount. The nucleophilic aromatic substitution (SNAr) reaction is a cornerstone of modern medicinal chemistry, particularly for the synthesis of heteroaromatic compounds. This guide provides an in-depth technical comparison of leaving group efficacy in the synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate, a scaffold of interest in pharmaceutical research. By understanding the nuances of leaving group choice, researchers can optimize reaction conditions, improve yields, and accelerate the drug discovery process.

The Critical Role of the Leaving Group in SNAr Reactions on Pyridine Scaffolds

The synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate from its 6-halo precursors is a classic example of a nucleophilic aromatic substitution reaction. The pyridine ring, being electron-deficient, is inherently activated towards nucleophilic attack, a characteristic that is further enhanced by the presence of the electron-withdrawing methyl carboxylate group at the 3-position. The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

The nature of the leaving group at the 6-position is a critical determinant of the reaction rate and overall efficiency. The established reactivity order for leaving groups in SNAr reactions is generally F > Cl > Br > I.[1][2] This is because the rate-determining step is the initial nucleophilic attack. The high electronegativity of fluorine strongly polarizes the C-F bond, making the attached carbon atom more electrophilic and thus more susceptible to attack by the nucleophile (1-methylpiperazine).[3]

Comparative Analysis of Halogen Leaving Groups

While the theoretical reactivity trend is a useful guide, experimental data provides a more nuanced understanding of leaving group efficacy. The following table summarizes the expected and observed performance of different halogen leaving groups in the synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate.

Leaving Group	Relative Reactivity (Theoretical)	Expected Yield	Typical Reaction Conditions	Key Considerations
Fluorine (F)	Highest	Excellent	Lower temperatures (e.g., 80-120 °C), shorter reaction times.	Precursor (methyl 6-fluoropyridine-3-carboxylate) may be more expensive or require specific synthetic routes.
Chlorine (Cl)	High	Good to Excellent	Moderate to high temperatures (e.g., 100-150 °C).	A good balance between reactivity and cost of starting material.
Bromine (Br)	Moderate	Good	Higher temperatures (e.g., 120-160 °C), longer reaction times.	Often a readily available starting material.
Iodine (I)	Lowest	Fair to Good	Highest temperatures, extended reaction times. May require a catalyst.	Generally the least reactive, but the C-I bond is the weakest, which can be a factor in some cases.

A kinetic study on the reaction of 2-substituted N-methylpyridinium ions with piperidine in methanol provides valuable comparative data. While not the exact substrate, the trends are informative. The study found the following order of reactivity for halogen leaving groups: 2-F ~ 2-Cl ~ 2-Br ~ 2-I.[1][2] This suggests that for highly activated pyridine systems, the differences in reactivity between the halogens can be less pronounced than the general trend might suggest.

Experimental Protocols for Assessing Leaving Group Efficacy

To empirically determine the optimal leaving group for your specific application, a systematic kinetic study is recommended. The following protocols outline methods for monitoring the reaction progress and quantifying the yield.

General Procedure for the Synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

• To a solution of the respective methyl 6-halopyridine-3-carboxylate (1.0 eq) in a suitable polar aprotic solvent (e.g., DMSO, DMF, or NMP) is added 1-methylpiperazine (1.2-1.5 eq) and a non-nucleophilic base such as K₂CO₃ or DIPEA (2.0 eq).

• The reaction mixture is heated to the desired temperature (e.g., 80-160 °C) and monitored for completion.

• Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate.

Reaction Monitoring by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for monitoring the disappearance of the starting material and the appearance of the product, allowing for the determination of reaction kinetics.

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A gradient of acetonitrile and water with a modifier such as 0.1% trifluoroacetic acid or formic acid.

• Detection: UV detection at a wavelength where both the starting material and product have significant absorbance (e.g., 254 nm).

• Procedure:

  • Prepare a standard curve for both the starting material and the purified product.

  • At regular intervals, withdraw a small aliquot from the reaction mixture.

  • Quench the reaction in the aliquot (e.g., by rapid cooling and dilution).

  • Inject the diluted aliquot onto the HPLC system.

  • Quantify the concentration of the starting material and product by comparing the peak areas to the standard curves.

  • Plot the concentration of the product versus time to determine the reaction rate.

Reaction Monitoring by ¹H and ¹⁹F NMR Spectroscopy

NMR spectroscopy provides real-time structural information and can be used for kinetic analysis, especially when a fluorine leaving group is employed.

• ¹H NMR: Monitor the disappearance of signals corresponding to the starting material and the appearance of new signals for the product. The integration of these signals can be used to determine the relative concentrations over time.

• ¹⁹F NMR: When using a fluoro-substituted precursor, ¹⁹F NMR is a highly sensitive and specific method for monitoring the reaction. The disappearance of the fluorine signal from the starting material provides a clear indication of reaction progress.

Visualizing the SNAr Mechanism and Experimental Workflow

The following diagrams illustrate the key concepts discussed in this guide.

Caption: The addition-elimination mechanism of the SNAr reaction.

Caption: Workflow for comparing leaving group efficacy.

Conclusion

The choice of leaving group in the synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate derivatives has a significant impact on reaction efficiency. While fluorine is theoretically the most reactive leaving group due to its high electronegativity, practical considerations such as the cost and availability of starting materials may lead to the selection of chlorine or bromine. For highly activated pyridine systems, the differences in reactivity between the halogens may be less pronounced. A systematic experimental investigation using the protocols outlined in this guide will enable researchers to identify the optimal leaving group and reaction conditions for their specific synthetic needs, ultimately accelerating the path to novel therapeutics.

References

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

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• Concerted Nucleophilic Aromatic Substitutions. PMC. [Link]

• Methods for studying reaction kinetics in gas chromatography, exemplified by using the 1-chloro-2,2-dimethylaziridine interconversion reaction. PubMed. [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors. PMC. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

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Safety & Regulatory Compliance

Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate proper disposal procedures

Standard Operating Procedure: Handling, Spill Response, and Disposal of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate

As a Senior Application Scientist, I approach chemical safety not merely as a checklist of compliance steps, but as a mechanistic system where every operational choice is dictated by the molecule's physicochemical properties. Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate is a highly functionalized nitrogenous base used prominently in pharmaceutical synthesis. Because it contains both a piperazine ring and a pyridine ring, it presents specific toxicological hazards and requires specialized disposal protocols to prevent the release of toxic nitrogen oxides (NOx) into the environment.

This guide provides self-validating, step-by-step operational and disposal procedures to ensure regulatory compliance and laboratory safety.

Chemical Properties & Hazard Profiling

Understanding the fundamental properties of a compound is the first step in establishing a self-validating safety protocol. The lipophilic structure of this molecule, driven by the methylpiperazine and pyridine moieties, facilitates rapid absorption across dermal and mucosal barriers.

Property / Attribute	Data
Chemical Name	Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate
CAS Number	132144-02-6
Molecular Formula	C12H17N3O2
Molecular Weight	235.28 g/mol
Physical State	Solid (Melting Point: 76 - 79 °C)
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)

Mechanistic Toxicology: The rapid absorption profile of the nitrogenous rings is the mechanistic basis for its H312 (dermal) and H332 (inhalation) hazard classifications . Furthermore, as a multi-dentate nitrogenous base, it can act as a local irritant and disrupt cellular functions upon systemic entry. It is crucial to prevent the aerosolization of the solid powder during handling.

Operational Handling Protocol

To mitigate the risks of inhalation and dermal contact, all handling must occur within a controlled environment using self-validating checks.

Step-by-Step Handling Procedure:

• Ventilation Verification: Before opening the reagent container, verify that the chemical fume hood is operational with a face velocity of at least 100 feet per minute (fpm) using the hood's continuous monitor. Causality: This ensures that if aerosolization occurs, the capture velocity of the hood exceeds the escape velocity of the fine particulates, preventing inhalation (H332).

• PPE Donning: Equip standard personal protective equipment (PPE). Due to the H312 dermal hazard, double-gloving with nitrile gloves is strictly required. Wear a fully buttoned, chemical-resistant lab coat and tight-fitting safety goggles .

• Material Transfer: Use an anti-static, grounded spatula to transfer the solid. Causality: Static electricity can cause fine powders to aerosolize and cling to gloves, increasing the risk of exposure.

• Incompatibility Check: Ensure the workspace is entirely free of strong oxidizers (e.g., perchlorates, nitrates, permanganates). Nitrogenous bases like piperazine derivatives can undergo violent, exothermic reactions when in contact with strong oxidizing agents 1.

• Decontamination & Validation: After handling, wipe down the balance and surrounding surfaces with a slightly acidic cleaning solution (e.g., 1% acetic acid) to neutralize and solubilize the basic residues. Validate the decontamination by swabbing the area with a pH indicator strip to confirm the surface has returned to a neutral pH (6.5-7.5) before a final distilled water wipe.

Spill Response Plan

In the event of an accidental release, immediate containment is required to prevent environmental contamination and personnel exposure.

Workflow for chemical spill response and containment.

Step-by-Step Spill Protocol:

• Isolate: Evacuate non-essential personnel from the immediate area to prevent accidental tracking of the powder.

• Protect: Don a NIOSH-approved N95 or P100 particulate respirator (if the spill is outside a fume hood) and double nitrile gloves 2.

• Contain: Do not use water initially, as this can spread the contamination and solubilize the compound into hard-to-reach crevices. Cover the solid spill with a dry, inert absorbent material (e.g., sand or vermiculite) to suppress dust generation 2.

• Collect: Carefully sweep the mixture using a non-sparking brush and dustpan. Place the collected material into a sealable, hazardous waste container.

• Clean: Wash the spill area with a mild soap and water solution, capturing all runoff with absorbent pads for hazardous waste disposal. Do not discharge any rinse water to the sewer system 1.

Comprehensive Disposal Strategy

The disposal of Methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate requires strict adherence to environmental regulations due to its high nitrogen content (three nitrogen atoms per molecule).

Mechanistic Disposal Rationale: Standard combustion of organic waste converts carbon and hydrogen to CO2 and H2O. However, the combustion of nitrogenous bases (like piperazine and pyridine) generates highly toxic nitrogen oxides (NOx), which are potent greenhouse gases and precursors to acid rain 1. Therefore, standard landfilling or uncontrolled burning is strictly prohibited, and specialized flue gas scrubbing is mandatory 3.

Controlled incineration and NOx scrubbing pathway for nitrogenous waste.

Step-by-Step Disposal Procedure:

• Waste Segregation: Place the chemical and any contaminated PPE/absorbents into a designated, leak-proof container labeled "Hazardous Waste - Halogen-Free Nitrogenous Organics".

• Validation Check: Before sealing the drum, cross-reference the laboratory waste log to ensure no strong oxidizers (e.g., perchlorates) have been added to the same container, validating that no incompatible mixing has occurred 4.

• Storage: Store the waste container in a cool, dry, well-ventilated secondary containment area, strictly separated from oxidizing agents and acids 1.

• Licensed Destruction: Transfer the waste to a licensed hazardous waste management facility. The required method of destruction is high-temperature, controlled incineration 2.

• Contractor Verification: Verify with the waste management contractor that their incineration facility is equipped with flue gas scrubbing technology (such as Selective Catalytic Reduction, SCR) designed to capture and neutralize NOx emissions generated during the destruction of nitrogenous bases, ensuring compliance with EPA multi-pollutant standards 3 [[5]]().

References

• Sigma-Aldrich. "methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate | 132144-02-6". Link

• MilliporeSigma. "methyl 6-(4-methylpiperazin-1-yl)pyridine-3-carboxylate Safety Information".Link

• ECHEMI. "Piperazine SDS, 110-85-0 Safety Data Sheets". 1

• Apollo Scientific. "Piperazine Safety Data". 2

• Google Patents. "WO2010101953A1 - Gas stream multi-pollutants control systems and methods". 3

• Copernicus. "Integrated method for the measurement of trace nitrogenous atmospheric bases - AMT". 5

• University of Nebraska at Kearney (UNK). "HAZARDOUS MATERIALS MANUAL AND CHEMICALS HYGIENE PLAN". 4

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